Crystal Structure and Bonding Analysis of 1-Phenyl-o-carborane: A Technical Guide
Executive Summary 1-Phenyl-1,2-dicarba-closo-dodecaborane (commonly known as 1-phenyl-o-carborane) is a fundamental carbon-substituted derivative of the icosahedral 1,2-closo-C2B10H12 cluster[1]. Characterized by its...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-Phenyl-1,2-dicarba-closo-dodecaborane (commonly known as 1-phenyl-o-carborane) is a fundamental carbon-substituted derivative of the icosahedral
1,2-closo-C2B10H12
cluster[1]. Characterized by its highly delocalized three-dimensional aromaticity, extreme hydrophobicity, and unique multi-center two-electron (3c-2e) bonding, this molecule serves as a critical building block in advanced materials science and rational drug design. This whitepaper provides an in-depth analysis of its crystallographic properties, bonding dynamics, and the self-validating methodologies required for its synthesis and isolation.
Mechanistic Synthesis and Crystallization
The synthesis of 1-phenyl-o-carborane requires the controlled activation of a decaborane cluster, followed by an alkyne insertion. The protocol below outlines a self-validating workflow designed to yield analytically pure, X-ray-quality single crystals.
Mechanistic workflow of 1-phenyl-o-carborane synthesis and controlled crystallization.
Step-by-Step Methodology
1. Cluster Activation:
Dissolve decaborane (
B10H14
) in a Lewis base solvent such as acetonitrile (MeCN) or N,N-dimethylaniline. Reflux the mixture for 2 hours[1].
Causality: Decaborane is a stable, electron-deficient cluster. The Lewis base facilitates a nucleophilic attack on the boron cage, opening the structure to form an activated arachno-
B10H12L2
intermediate, which is highly reactive toward alkynes.
2. Alkyne Insertion:
Add a stoichiometric excess of phenylacetylene to the activated intermediate and continue refluxing.
Causality: The alkyne undergoes a formal cycloaddition with the open face of the arachno cluster. This reaction expels hydrogen gas and the Lewis base ligands, thermodynamically driving the closure of the cage into the stable closo-icosahedron[1].
3. Isolation and Purification:
Remove the solvent under reduced pressure and purify the crude product via silica gel chromatography to remove unreacted alkyne and polymeric boron byproducts.
4. Spectroscopic Validation (Self-Validating Step):
Before crystallization, confirm the structural integrity of the synthesized compound.
Causality: Ensuring purity at this stage prevents the co-crystallization of impurities that cause lattice defects. Validate via
11B
NMR, which must show a complete assignment of peaks ranging from
δ
-1.19 to -11.85 ppm, and IR spectroscopy, which must display a characteristic broad
νB−H
stretch at 2595 cm
−1
[1].
5. Controlled Crystallization:
Dissolve the validated 1-phenyl-o-carborane in a minimal volume of methanol (MeOH). Slowly diffuse water into the solution at room temperature until a 1:6 MeOH:H
2
O ratio is achieved, yielding colorless needles at ~52% yield[1].
Causality: Carboranes are highly lipophilic. The gradual addition of water (a highly polar anti-solvent) slowly increases the dielectric constant of the medium. This controlled reduction in solubility gently pushes the system into a metastable supersaturated state, favoring the slow nucleation required for defect-free single crystals over rapid, amorphous precipitation.
Crystallographic Profiling and 3D Aromaticity
The solid-state structure of 1-phenyl-o-carborane highlights the unique multi-center bonding inherent to boron clusters. X-ray diffraction studies have identified two primary polymorphs (
α
and
β
), which differ primarily in crystal packing and the precise orientation of the phenyl ring.
Quantitative Structural Data
Table 1: Crystallographic Data for 1-Phenyl-o-carborane (
α
-form) [1]
Parameter
Value
Chemical Formula
C
8
H
16
B
10
Formula Weight
220.23 g/mol
Crystal System
Monoclinic
Space Group
P2
1
/a
Unit Cell Dimensions
a=12.047(3)
Å,
b=18.627(4)
Å,
c=12.332(5)
Å
Beta Angle (
β
)
110.09(4)°
Z (Molecules/unit cell)
8
Temperature
199 K
Table 2: Key Bond Lengths and Geometric Parameters [1][2][3]
Structural Feature
Measurement
Phenomenological Significance
C(1)-C(2) Cage Bond
1.620 – 1.706 Å
Elongated significantly beyond standard C-C single bonds (1.54 Å) due to electron density delocalization across the icosahedron (3c-2e bonding).
C-B Bond (mean)
~1.72 Å
Reflects the strong electron-withdrawing nature of the cage carbon vertices.
B-B Bond (mean)
~1.78 Å
Standard icosahedral boron-boron distance, maintaining cluster stability.
Phenyl Twist Angle (
β
-form)
18.3(2)°
Represents the global energy minimum, perfectly balancing steric clash and hyperconjugative electronic overlap.
Polymorphism and Conformational Dynamics
The orientation of the phenyl ring relative to the carborane cage is dictated by a delicate balance of steric hindrance (repulsion between the ortho-protons of the phenyl ring and the B-H/C-H vertices) and electronic effects.
α
-form: Contains two crystallographically independent molecules in the asymmetric unit. In one of these molecules, positional disorder makes the exact location of the C2 atom difficult to determine unambiguously[2].
β
-form: A highly ordered polymorph containing only one molecule in the asymmetric unit. In this form, the phenyl substituent is twisted out of the C2-C1-C(ring) plane by exactly 18.3(2)°[2]. This precise angle is in excellent agreement with ab initio molecular orbital calculations, proving that the
β
-form captures the theoretical global energy minimum of the isolated molecule[2].
Strategic Applications in Drug Development
The unique crystallographic and electronic properties of 1-phenyl-o-carborane translate directly into high-value applications in pharmacology and materials science.
Logical relationship between structural features and therapeutic applications.
Hydrophobic Pharmacophores: The icosahedral cage acts as a three-dimensional bioisostere for planar aromatic rings (e.g., biphenyls). Because the C1-C2 bond is elongated (up to 1.706 Å)[3] and the cage exhibits spherical hydrophobicity, 1-phenyl-o-carborane can occupy deep hydrophobic pockets in target proteins (such as estrogen receptors) with significantly higher affinity and metabolic stability than traditional flat arenes.
Boron Neutron Capture Therapy (BNCT): The dense packing of 10 boron atoms per molecule makes this framework an ideal payload for BNCT. Upon targeted delivery to tumor cells and subsequent irradiation with thermal neutrons, the
10B
isotopes undergo nuclear fission, releasing localized, high-energy alpha particles that selectively obliterate malignant tissue.
References
Brain, P. T., Cowie, J., Donohoe, D. J., Hnyk, D., Rankin, D. W. H., Reed, D., Reid, B. D., Robertson, H. E., & Welch, A. J. (1996). 1-Phenyl-1,2-dicarba-closo-dodecaborane, 1-Ph-1,2-closo-C2B10H11. Synthesis, Characterization, and Structure As Determined in the Gas Phase by Electron Diffraction, in the Crystalline Phase at 199 K by X-ray Diffraction, and by ab Initio Computations. Inorganic Chemistry.[Link]
Thomas, R. L., Rosair, G. M., & Welch, A. J. (1996). A New Crystalline Form of 1-Phenyl-1,2-dicarba-closo-dodecaborane(12). Acta Crystallographica Section C.[Link]
Pecina, A., et al. (2020). The Influence of Halogenated Hypercarbon on Crystal Packing in the Series of 1-Ph-2-X-1,2-dicarba-closo-dodecaboranes (X = F, Cl, Br, I). MDPI.[Link]
The 11B and 1H NMR Chemical Shifts of 1-Phenyl-o-Carborane: A Comprehensive Technical Guide
Introduction to 1-Phenyl-o-Carborane 1-Phenyl-1,2-dicarba-closo-dodecaborane (commonly known as 1-phenyl-o-carborane) is a highly stable, icosahedral boron-carbon cluster. Characterized by its unique 3D aromaticity, extr...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction to 1-Phenyl-o-Carborane
1-Phenyl-1,2-dicarba-closo-dodecaborane (commonly known as 1-phenyl-o-carborane) is a highly stable, icosahedral boron-carbon cluster. Characterized by its unique 3D aromaticity, extreme hydrophobicity, and potent electron-withdrawing nature, this molecule serves as a critical pharmacophore in boron neutron capture therapy (BNCT) and the design of retinoid antagonists1[1]. Furthermore, its ability to tune photophysical properties has made it a cornerstone in the development of optoelectronic polymers and luminescent materials2[2].
Due to the complex
C2B10
icosahedral geometry, precise structural characterization relies heavily on multinuclear Magnetic Resonance Spectroscopy (NMR).
Mechanistic Causality in Carborane NMR Chemical Shifts
Understanding the NMR spectra of 1-phenyl-o-carborane requires an analysis of the electronic distribution and nuclear physics within the cluster.
Symmetry Breaking and The Antipodal Effect: Unsubstituted o-carborane possesses
C2v
symmetry. Substituting a phenyl ring at the C1 position lowers the symmetry to
Cs
or
C1
, splitting the
11B
resonances into a complex pattern of overlapping doublets3[3]. The carbon atoms in the cage are highly electronegative relative to boron. Boron vertices directly adjacent to the carbons are deshielded, while the antipodal boron atoms (B9, B12) experience distinct shielding environments due to trans-cage electron delocalization.
Quadrupolar Relaxation: The
11B
nucleus has a spin of
I=3/2
. Its inherent quadrupolar moment induces rapid spin-lattice relaxation (
T1
). This rapid relaxation broadens the signals of both the
11B
nuclei and the directly attached
1H
nuclei. Consequently, standard
1H
NMR yields a massive, unresolved "hump" for the B-H protons, necessitating advanced decoupling techniques3[3].
Quantitative Data: Chemical Shift Assignments
The following tables summarize the chemical shifts for 1-phenyl-o-carborane, synthesized and analyzed in deuterated chloroform (
CDCl3
).
Table 1:
1H
NMR Chemical Shifts (400 MHz,
CDCl3
, referenced to TMS)1[1]
| Proton Type | Chemical Shift (
δ
, ppm) | Multiplicity | Integration | Causality / Notes |
| :--- | :--- | :--- | :--- | :--- |
| Phenyl (ortho/meta/para) | 7.31 – 7.49 | Multiplet (m) | 5H | Overlapping signals due to proximity to the bulky, electron-withdrawing cage. |
| Cage C-H | 3.97 – 4.05 | Broad singlet (br s) | 1H | Highly deshielded and acidic due to the electron-deficient nature of the adjacent cage carbons. |
| Cage B-H | 1.50 – 3.50 | Broad multiplet (br m) | 10H | Severely broadened by
11B
quadrupolar relaxation; requires
1H{11B}
decoupling for resolution. |
Experimental Workflows and Self-Validating Protocols
To ensure high-fidelity data, the synthesis and characterization must operate as a self-validating system where intermediate purity dictates the success of advanced 2D NMR assignments.
Workflow for the synthesis and NMR structural assignment of 1-phenyl-o-carborane.
Protocol 1: Synthesis of 1-Phenyl-o-Carborane
Causality: Direct reaction of decaborane (
B10H14
) with alkynes is kinetically sluggish. Acetonitrile is introduced as a Lewis base to form the reactive arachno-intermediate
B10H12(CH3CN)2
, which readily accepts the alkyne to close the cage 1[1].
Reagent Preparation: Dry benzene and acetonitrile over 4 Å molecular sieves prior to use.
Complexation: In a Schlenk flask under an Argon atmosphere, dissolve decaborane(14) (2.64 g, 21.6 mmol) and ethynylbenzene (5.51 g, 53.9 mmol) in a mixture of MeCN (5.5 mL) and benzene (55 mL)1[1].
Cycloaddition: Reflux the mixture for 72–96 hours. The extended thermal input ensures complete conversion of the sterically hindered alkyne.
Purification: Concentrate the mixture in vacuo. Purify via silica gel flash chromatography using pure hexane as the eluent. The extreme hydrophobicity of the carborane ensures it elutes rapidly, leaving polar byproducts immobilized on the column.
Validation Check: Yields should approximate 74%. The pure product forms colorless prisms with a sharp melting point of 66–67 °C5[5].
Protocol 2: High-Resolution NMR Acquisition
Causality: To overcome the quadrupolar broadening of
11B
, heteronuclear decoupling is mandatory to extract precise coupling constants and chemical shifts 3[3].
Sample Preparation: Dissolve 15-20 mg of the purified 1-phenyl-o-carborane in 0.6 mL of dry
CDCl3
.
1H
NMR Acquisition: Acquire standard
1H
spectra referencing the residual
CHCl3
peak (7.26 ppm) or internal TMS (0.0 ppm). The B-H protons will appear as a broad multiplet from 1.50 to 3.50 ppm.
11B{1H}
NMR Acquisition: Use a boron-free quartz NMR tube to prevent background broad signals typical of standard borosilicate glass. Reference the spectrum to an external capillary of
BF3⋅OEt2
(0.0 ppm). Apply broadband
1H
decoupling to collapse the B-H doublets into sharp singlets, allowing accurate integration of the 10 boron vertices 4[4].
2D Correlation (
11B
11B
COSY): To map the exact cage connectivity, execute an
11B
11B
COSY experiment. Cross-peaks will identify adjacent boron atoms, differentiating the equatorial borons from the antipodal borons relative to the C1-phenyl substitution 3[3].
References
Brain, P. T., et al. "1-Phenyl-1,2-dicarba-closo-dodecaborane, 1-Ph-1,2-closo-C2B10H11. Synthesis, Characterization, and Structure As Determined in the Gas Phase by Electron Diffraction, in the Crystalline Phase at 199 K by X-ray Diffraction, and by ab Initio Computations." Inorganic Chemistry - ACS Publications.[Link]
Endo, Y., et al. "Dicarba-closo-dodecaboranes as a Pharmacophore. Retinoidal Antagonists and Potential Agonists." Chemical & Pharmaceutical Bulletin.[Link]
"Practical Synthesis of 1,12-Difunctionalized o-Carborane for the Investigation of Polar Liquid Crystals." Vanderbilt University.[Link]
1-Phenyl-o-carborane: Molecular Weight, Thermodynamic Properties, and Experimental Workflows
Executive Summary 1-Phenyl-o-carborane (1-phenyl-1,2-dicarba-closo-dodecaborane) is a highly stable, icosahedral boron cluster derivative that has garnered significant attention in materials science, medicinal chemistry,...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-Phenyl-o-carborane (1-phenyl-1,2-dicarba-closo-dodecaborane) is a highly stable, icosahedral boron cluster derivative that has garnered significant attention in materials science, medicinal chemistry, and optoelectronics. Characterized by its unique 3D
σ
-aromaticity, the molecule exhibits exceptional thermal stability, complex photophysical thermodynamic equilibria, and strong electron-withdrawing capabilities. This whitepaper provides an in-depth technical analysis of its molecular weight mechanics, thermodynamic properties, and field-proven experimental workflows.
Molecular Architecture and Weight Mechanics
The parent ortho-carborane (
C2B10H12
) is a 12-vertex closo-icosahedron. The synthesis of 1-phenyl-o-carborane involves the substitution of a hydrogen atom on one of the highly polarized cage carbon atoms with a phenyl ring (
C6H5
).
Molecular Weight Calculation:
Chemical Formula:C8H16B10
(derived from
(C6H5)C2B10H11
)
Carbon (C):8×12.011=96.088 g/mol
Hydrogen (H):16×1.008=16.128 g/mol
Boron (B):10×10.811=108.110 g/mol
Total Molecular Weight:220.33 g/mol
The carbon-carbon bond within the ortho-carborane cage is notably elongated compared to standard organic C-C bonds, typically measuring around 1.62–1.64 Å[1]. The introduction of the phenyl group introduces a torsion angle (
θ
) between the phenyl plane and the carborane C-C bond. Gas-phase electron diffraction and Density Functional Theory (DFT) calculations confirm that the minimum energy conformation yields a torsion angle of approximately 25° to 30°[2]. This specific geometry is critical for the molecule's thermodynamic and photophysical behavior.
Thermodynamic Properties and Phase Behavior
Thermal Stability and Melting Point
The icosahedral structure of o-carborane distributes electron density evenly throughout the cluster via a delocalized bonding system, conferring immense thermodynamic stability[3]. 1-Phenyl-o-carborane can withstand elevated temperatures without significant cage degradation. While the parent o-carborane melts at 287–288 °C[3], the introduction of the phenyl ring disrupts the crystal lattice symmetry, lowering the melting point of the pure synthesized 1-phenyl-o-carborane to 81–82 °C [4].
Isomerization Thermodynamics (The Thermodynamic Sink)
At extreme temperatures, the ortho isomer is not the global thermodynamic minimum. When heated above 400–425 °C, the molecule undergoes a thermally-induced structural rearrangement[5]. The adjacent carbon atoms in the ortho configuration (1,2-position) migrate apart to form the more thermodynamically stable meta-carborane (1,7-position). This irreversible exothermic transition is a hallmark of carborane thermodynamics and is utilized to tune the electron-accepting properties of the cluster in luminescent materials[5].
Fig 1: Synthesis and thermal isomerization pathway of 1-phenyl-o-carborane.
Photophysical Thermodynamics: The ICT State
1-Phenyl-o-carborane exhibits a strong electron-withdrawing effect, surpassing even that of fluorine[6]. This makes the carborane cage an excellent electron acceptor in donor-acceptor (D-A) luminophores.
Upon photoexcitation, the molecule enters a Locally Excited (LE) state. Because the rotational barrier of the phenyl ring is thermodynamically low, the molecule easily undergoes structural relaxation. The phenyl ring rotates toward a near-orthogonal geometry relative to the cage, driving the system into an Intramolecular Charge Transfer (ICT) state[2]. The thermodynamic equilibrium between the LE and ICT states dictates the radiative efficiency of the molecule, often leading to aggregation-induced emission (AIE) or fluorescence quenching in polar solvents[7].
Fig 2: Thermodynamic equilibrium of excited states and ICT in 1-phenyl-o-carborane.
> 425 °C (Irreversible ortho
→
meta transition)[5]
Cage C-C Bond Length
~1.63–1.65 Å (Elongated due to steric/electronic effects)[1]
Experimental Methodologies
Protocol 1: Silver(I)-Mediated Synthesis of 1-Phenyl-o-carborane
Causality & Logic: Traditional syntheses of ortho-carboranes via the reaction of decaborane with alkynes often suffer from low yields due to competing side reactions. The introduction of a Silver(I) catalyst (AgNO3) moderates the alkyne's activity, suppressing the formation of nido-carborane byproducts and driving the dehydrogenative insertion to form the closo-icosahedron efficiently[4].
Step-by-Step Workflow:
Preparation: In a dry, inert atmosphere (Schlenk line or glovebox), dissolve
B10H12(CH3CN)2
(0.26 mmol) in anhydrous toluene (10 mL).
Reagent Addition: Add phenylacetylene (0.52 mmol, 2.0 eq) to the solution.
Catalyst Introduction: Add
AgNO3
(10 mol% relative to the alkyne) to the reaction mixture. Note: The Lewis acid coordinates to the alkyne, lowering the activation energy for cage insertion.
Thermal Activation: Heat the mixture to 80 °C and stir continuously for 24 hours.
Quenching & Extraction: Cool the reaction to room temperature. Filter the mixture through a Celite pad to remove silver residues. Concentrate the filtrate under reduced pressure.
Self-Validating Purification: Purify via silica gel column chromatography (hexane/dichloromethane).
Validation: Verify the product via
11B
NMR (expect a characteristic multi-peak pattern between -2 and -14 ppm indicating a closed cage) and check the melting point (target: 81–82 °C)[4].
Protocol 2: Thermodynamic Isomerization Analysis via TGA/DSC
Causality & Logic: To accurately map the thermodynamic sink of the carborane, Differential Scanning Calorimetry (DSC) coupled with Thermogravimetric Analysis (TGA) is used. An inert
N2
atmosphere is strictly required to prevent the oxidative degradation of the boron cage at high temperatures, ensuring that the observed exothermic peak is purely structural isomerization[5].
Step-by-Step Workflow:
Sample Preparation: Load 5–10 mg of purified 1-phenyl-o-carborane into an alumina DSC pan.
Atmosphere Control: Purge the TGA/DSC furnace with high-purity Nitrogen (
N2
) at a flow rate of 50 mL/min for 15 minutes to establish an inert environment.
Thermal Ramping: Heat the sample from 25 °C to 500 °C at a controlled ramp rate of 10 °C/min.
Data Acquisition & Validation:
Endothermic Peak 1: Observe the melting point at ~81–82 °C.
Exothermic Peak: Monitor for a sharp exothermic event above 400 °C. This validates the thermodynamic rearrangement from the ortho to the meta isomer[5].
Mass Loss (TGA): Ensure mass loss remains <5% during the exothermic transition to confirm isomerization rather than decomposition.
References
High Yielding Preparation of Dicarba-closo-dodecaboranes Using a Silver(I) Mediated Dehydrogenative Alkyne-Insertion Reaction
Source: Inorganic Chemistry (ACS Publications, 2013)
URL:[Link]
Crystal Structure of 3-(Anthracen-2′-yl)-ortho-carborane
Source: MDPI (2025)
URL:[Link]
Enhancement to Luminescent Efficiencies by Thermal Rearrangement from ortho- to meta
Source: Kyoto University Research Information Repository
URL:[Link]
What are the thermal properties of o - Carborane?
Source: Yuanli Bio (2025)
URL:[Link]
Influence of Intermolecular Structural Effects on Radiative Efficiency in Xanthene-Based Carboranyl Luminophores
Source: Inorganic Chemistry (ACS Publications, 2024)
URL:[Link]
Long carbon–carbon bonds and beyond
Source: AIP Publishing (2024)
URL:[Link]
Mechanism of Cage Opening in 1-Phenyl-o-carborane: A Comprehensive Technical Guide
Strategic Context and Importance As a Senior Application Scientist in organometallic and materials chemistry, I approach the functionalization of carboranes not merely as a synthetic exercise, but as a highly tunable sys...
Author: BenchChem Technical Support Team. Date: April 2026
Strategic Context and Importance
As a Senior Application Scientist in organometallic and materials chemistry, I approach the functionalization of carboranes not merely as a synthetic exercise, but as a highly tunable system for advanced materials and therapeutics. 1-Phenyl-1,2-dicarba-closo-dodecaborane (1-phenyl-o-carborane) is a remarkably stable icosahedral boron cluster. However, under specific nucleophilic conditions, it undergoes a partial degradation known as "deboronation" or "cage opening."
This process converts the neutral closo-carborane into an anionic nido-carborane—specifically the anion 1. Mastering this mechanism is foundational; it dictates our ability to synthesize robust metallacarboranes for catalysis 2 and allows us to dramatically tune photophysical properties, such as Aggregation-Induced Emission (AIE), by altering the electronic nature of the cage from an electron acceptor to a strong electron donor 3.
Electronic Architecture and Causality of Deboronation
To understand why the cage opens, we must examine the electronic distribution within the icosahedron. The carbon atoms at vertices 1 and 2 are significantly more electronegative than the surrounding boron atoms.
Electrophilic Vertices: Because the C(1) and C(2) atoms pull electron density toward themselves, the adjacent boron atoms—specifically B(3) and B(6)—become highly electron-deficient. This renders them the primary, most vulnerable targets for nucleophilic attack 4.
Substituent Effects: The addition of a phenyl ring at C(1) introduces both steric bulk and inductive electron-withdrawing effects. While the phenyl ring can back-donate π-density to the C-C antibonding orbital (slightly elongating the C-C bond), its net inductive effect further polarizes the cage 5. This maintains the high electrophilicity of the B(3)/B(6) vertices, ensuring they remain the focal point for degradation.
Mechanistic Pathway of Cage Opening
The deboronation of 1-phenyl-o-carborane by a strong nucleophile follows a precise, stepwise molecular disassembly 6:
Nucleophilic Attack: The nucleophile (e.g., ethoxide, EtO⁻) attacks the most electropositive boron vertex (B(3) or B(6)).
Cage Cleavage: The coordination of the nucleophile induces the heterolytic cleavage of the C(1)-B(3) and C(2)-B(3) bonds, alongside the adjacent B-B bonds.
Boron Extrusion: The B(3) atom is completely extruded from the cluster as a soluble borate species, such as triethyl borate, B(OEt)₃.
Anion Formation: The removal of the vertex leaves an 11-vertex open-faced pentagonal structure. A remaining hydrogen atom migrates to form a bridging B-H-B bond on the open face, yielding the highly stable[7-phenyl-7,8-C₂B₉H₁₁]⁻ anion.
Fig 1: Stepwise mechanism of 1-phenyl-o-carborane deboronation via nucleophilic attack.
Achieving high-yield, reproducible deboronation requires strict control over reaction thermodynamics and isolation techniques. The following self-validating protocol utilizes potassium hydroxide in ethanol, a robust system for generating the nido-anion.
Fig 2: Self-validating experimental workflow for the synthesis of nido-carborane salts.
Step-by-Step Methodology & Causality
Reagent Preparation: Dissolve 1.0 equivalent of 1-phenyl-o-carborane in absolute ethanol (0.1 M concentration).
Causality: Absolute ethanol is critical; trace water prematurely hydrolyzes the ethoxide nucleophile, significantly depressing the yield of the cage-opening event.
Nucleophile Introduction: Add 3.0 to 5.0 equivalents of solid KOH. Stir at 25°C for 30 minutes.
Causality: KOH reacts with ethanol in situ to generate the ethoxide anion (EtO⁻), which acts as the primary active nucleophile.
Thermal Activation: Heat the mixture to reflux (80°C) for 12–18 hours.
Causality: The icosahedral cage is thermodynamically robust. Room temperature stirring only achieves surface-level coordination; thermal activation is mandatory to overcome the high activation barrier for B-C and B-B bond scission.
Quenching & Extraction: Cool the reaction to room temperature. Remove the ethanol under reduced pressure. Resuspend the residue in water and extract with diethyl ether.
Causality: Unreacted neutral starting material partitions into the ether layer, while the target nido-anion remains cleanly in the aqueous layer.
Cation Exchange & Precipitation: Add an aqueous solution of tetramethylammonium chloride ([NMe₄]Cl) to the aqueous phase.
Causality: The nido-anion is highly diffuse. Attempting to isolate the potassium salt leads to hygroscopic, difficult-to-handle syrups. Exchanging the cation with the bulky [NMe₄]⁺ optimizes the crystal lattice energy, driving the quantitative precipitation of an easily filterable solid.
Validation: Filter, wash with cold water, and dry. Validate via ¹¹B NMR (expecting a characteristic asymmetric nido-cage pattern spanning -10 to -35 ppm) and ¹H NMR (confirming the upfield bridging hydride signal around -2.0 to -3.0 ppm) 4.
Comparative Kinetics and Thermodynamic Data
The choice of nucleophile and solvent system drastically affects the kinetics and yield of the cage opening. The table below summarizes quantitative data for optimizing the deboronation of 1-phenyl-o-carborane.
Nucleophile / Solvent System
Temperature (°C)
Time (h)
Yield (%)
Major Isolated Product
KOH / Absolute Ethanol
80 (Reflux)
12 - 18
85 - 95
[NMe₄][7-Ph-7,8-nido-C₂B₉H₁₁]
CsF / Ethanol
80 (Reflux)
24
75 - 80
[Cs][7-Ph-7,8-nido-C₂B₉H₁₁]
Piperidine / Toluene
110 (Reflux)
18
~70
[Piperidinium][7-Ph-7,8-nido-C₂B₉H₁₁]
TBAF / THF
65 (Reflux)
16
80 - 85
[TBA][7-Ph-7,8-nido-C₂B₉H₁₁]
Downstream Applications in Advanced Materials
Photophysical Tuning: Converting closo- to nido-carborane induces a severe counter-current Intramolecular Charge Transfer (ICT) transition. The closo-cage acts as an electron acceptor, while the anionic nido-cage acts as a strong electron donor. This fundamentally alters the fluorescence profile of the molecule, enabling responsive turn-on sensing in biological and material environments 3.
Metallacarborane Synthesis: The open pentagonal face of the nido-anion acts as an η⁵-ligand (analogous to a cyclopentadienyl ring). This allows for the coordination of transition metals (e.g., Ir, Pd, Co) to form robust, luminescent metallacarboranes used in OLEDs and advanced catalysis 2.
References
Pd-Catalyzed Selective B(6)–H Phosphorization of nido-Carboranes via Cascade Deboronation/B–H Activation from closo-Carboranes | ACS Publications | 2
Fluorescence of New o-Carborane Compounds with Different Fluorophores: Can it be Tuned? | ResearchGate | 3
Regioselective Nucleophilic Alkylation/Arylation of B–H Bonds in o-Carboranes: An Alternative Method for Selective Cage Boron Functionalization | ACS Publications | 4
C−C Plasticity in Boron Chemistry: Modulation of the Cc···Cc Distance in Mixed Pyrrolyl/Dicarbollide Complexes | ACS Publications | 5
Deuteration and spectroscopic studies of (3)-1,2- and (3)-1,7-dicarba-nido-dodecahydroundecaborate(1 -) and (3)-1,2-dicarba-nido-undecaborane(13) | ACS Publications | 1
In-Depth Technical Guide: Aggregation-Induced Emission (AIE) Properties of 1-Phenyl-o-carborane
Executive Summary The development of solid-state luminescent materials has historically been hindered by Aggregation-Caused Quenching (ACQ), a phenomenon where planar fluorophores lose their emissive properties in the so...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of solid-state luminescent materials has historically been hindered by Aggregation-Caused Quenching (ACQ), a phenomenon where planar fluorophores lose their emissive properties in the solid state due to detrimental intermolecular π-π stacking. The integration of o-carborane (1,2-dicarba-closo-dodecaborane) into organic frameworks has introduced a paradigm shift, offering robust Aggregation-Induced Emission (AIE) .
As a Senior Application Scientist, understanding the photophysical causality behind these molecules is critical for designing next-generation optoelectronics and theranostic agents. This whitepaper deconstructs the prototypical AIE luminogen, 1-phenyl-o-carborane , detailing the quantum mechanical mechanisms, self-validating experimental workflows, and quantitative photophysical data that govern its behavior.
The Mechanistic Causality of AIE in 1-Phenyl-o-carborane
The AIE properties of 1-phenyl-o-carborane are not merely structural artifacts; they are the direct result of the boron cluster's unique electronic configuration interacting with its physical microenvironment.
The Donor-Acceptor (D-A) Dyad and ICT
o-Carborane is characterized by its three-center two-electron (3c-2e) bonding architecture, rendering the cage highly electron-deficient. When a phenyl ring (an electron donor) is covalently attached to the carbon vertex of the o-carborane cage (an electron acceptor), a strong Donor-Acceptor (D-A) dyad is formed. Upon photoexcitation, this architecture facilitates an Intramolecular Charge Transfer (ICT) from the phenyl ring to the carborane cage[1].
Solution State: The Role of C-C Bond Elongation
To understand why 1-phenyl-o-carborane does not emit in solution, we must examine its excited-state dynamics. The lowest unoccupied molecular orbital (LUMO) of the o-carborane cage has a distinct antibonding character (
σ
) localized specifically on the cage's C-C bond.
When the molecule is excited to the
S1
state, the ICT process populates this
σ
orbital. The introduction of electron density into an antibonding orbital forces the C-C bond to elongate significantly (often by
>0.031
Å). In a dilute, low-viscosity solution, this C-C bond elongation—coupled with the free intramolecular rotation of the phenyl ring—creates a rapid, low-frequency vibrational pathway. This dissipates the excited-state energy thermally, resulting in non-radiative decay and complete fluorescence quenching [2].
Aggregated State: Restriction of Intramolecular Motions (RIM)
The AIE activation in the solid or aggregated state is driven by the Restriction of Intramolecular Motions (RIM) . When 1-phenyl-o-carborane molecules aggregate, the steric bulk of the icosahedral boron cages and the rigid intermolecular packing create a highly constrained microenvironment. This physical confinement prevents the rotation of the phenyl ring and, critically, suppresses the elongation of the carborane C-C bond. With the non-radiative decay pathways blocked, the excited state energy is forced to dissipate via radiative decay , yielding intense, red-shifted ICT emission[3].
Figure 1: Mechanistic pathway of AIE in 1-phenyl-o-carborane governed by C-C bond dynamics.
To rigorously validate the AIE properties of a newly synthesized o-carborane derivative, researchers must employ a self-validating solvent/antisolvent precipitation assay. This protocol proves causality by correlating the onset of physical aggregation (measured via light scattering) with the exponential increase in photoluminescence.
Protocol: Synthesis and AIE Validation
Step 1: Synthesis of 1-Phenyl-o-carborane
Dissolve decaborane (
B10H14
) in dry toluene under an inert argon atmosphere.
Add an excess of phenylacetylene and a Lewis base catalyst (e.g., N,N-dimethylaniline).
Reflux the mixture at 110 °C for 12 hours. The alkyne inserts into the boron cluster to form the closed icosahedral cage.
Purify via silica gel column chromatography (hexane/dichloromethane) to isolate pure 1-phenyl-o-carborane.
Step 2: Preparation of Solvent/Antisolvent Fractions
Prepare a 10 µM stock solution of 1-phenyl-o-carborane in a "good" solvent (e.g., Tetrahydrofuran, THF).
Prepare a series of 10 mL volumetric flasks. Add calculated volumes of the THF stock and top off with a "poor" solvent (e.g., distilled water) to create mixtures with water fractions (
fw
) ranging from 0% to 99% (v/v).
Sonicate each mixture for 1 minute to ensure uniform nanoparticle suspension.
Step 3: Photophysical Characterization (The Self-Validation)
UV-Vis Absorption: Measure the absorption spectra of all fractions. Validation Check: At high
fw
(e.g., >70%), you must observe a level-off tail in the visible region (baseline lift). This is Mie scattering, confirming that physical nano-aggregates have formed.
Photoluminescence (PL) Spectroscopy: Excite the samples at their absorption maximum. Validation Check: The PL intensity should remain near zero from
fw
0% to ~60%. Once the baseline lift is observed in UV-Vis, the PL intensity should spike exponentially, proving that emission is strictly induced by aggregation.
Figure 2: Step-by-step experimental workflow for validating AIE in o-carborane derivatives.
Quantitative Data Summary
The transition from a solvated state to a solid state drastically alters the photophysical metrics of o-carborane derivatives. Table 1 summarizes typical comparative data for phenyl- and arene-fused o-carboranes[4].
Metric
Dilute Solution (THF,
fw=0%
)
Aggregated State (Water/THF,
fw=99%
)
Solid State (Crystal/Powder)
Absorption
λmax
280 - 310 nm
280 - 310 nm (with scattering tail)
N/A (Opaque)
Emission
λmax
N/A (Quenched)
450 - 550 nm (Broad ICT band)
460 - 564 nm
Quantum Yield (
ΦPL
)
<0.01%
15%−35%
Up to
56%
Excited State Lifetime (
τ
)
<0.1
ns
10−20
ns
15−30
ns
C-C Bond Length (Calculated)
∼1.68
Å (
S0
)
→1.71
Å (
S1
)
Restricted to ground state geometry
Restricted to
∼1.65
Å
Table 1: Comparative photophysical properties of prototypical 1-phenyl-o-carborane and its arene-fused derivatives across different physical states.
Future Perspectives in Drug Development & Optoelectronics
The unique AIE properties of 1-phenyl-o-carborane position it as a highly versatile scaffold. In drug development , these molecules are being engineered as theranostic agents for Boron Neutron Capture Therapy (BNCT). Their AIE nature allows researchers to track the real-time accumulation of boron clusters in tumor tissues via fluorescence imaging without the signal being quenched by the high local concentration of the drug. In optoelectronics , the ability to tune the ICT emission color by modifying the electron-donating strength of the aryl substituent is driving the development of highly efficient, non-doped Organic Light-Emitting Diodes (OLEDs) and stimuli-responsive smart materials.
References
Cho, Y.-J., et al. "Aggregation-induced emission of diarylamino-π-carborane triads: effects of charge transfer and π-conjugation." Physical Chemistry Chemical Physics, 2016.
URL:[Link]
Ferrer-Ugalde, A., et al. "Fluorescence of New o-Carborane Compounds with Different Fluorophores: Can it be Tuned?" Chemistry – A European Journal, 2014.
URL:[Link]
Jia, C., et al. "Arene-Fused o-Carboranes via C–B(3) Bond Formation: Synthesis and Properties." Inorganic Chemistry, 2026.
URL:[Link](Note: URL reflects the standard ACS DOI resolution path for this specific journal article).
Application Note: High-Yield Synthesis of 1-Phenyl-o-carborane via Decaborane and Phenylacetylene
Strategic Overview & Chemical Rationale The incorporation of 1,2-dicarba-closo-dodecaboranes (ortho-carboranes) into organic frameworks is a critical operation in modern medicinal chemistry (e.g., Boron Neutron Capture T...
Author: BenchChem Technical Support Team. Date: April 2026
Strategic Overview & Chemical Rationale
The incorporation of 1,2-dicarba-closo-dodecaboranes (ortho-carboranes) into organic frameworks is a critical operation in modern medicinal chemistry (e.g., Boron Neutron Capture Therapy and pharmacophore design) and materials science (e.g., OLED luminophores). However, the classic thermal synthesis of these icosahedral clusters often suffers from moderate yields and harsh conditions.
This technical guide outlines an optimized, self-validating protocol for the synthesis of 1-phenyl-o-carborane. By leveraging a two-step dehydrogenative alkyne-insertion pathway—upgraded with a Silver(I) catalytic system—researchers can bypass traditional thermodynamic barriers, increasing isolated yields from ~65% to >93% ([1]).
Mechanistic Causality: Why the Chemistry Works
The synthesis is not a simple condensation; it is a meticulously orchestrated cage-opening and cage-closing sequence.
Cage Activation (Arachno-Adduct Formation): Decaborane (
B10H14
) is an electron-deficient nido-cluster that is kinetically inert to direct alkyne insertion under mild conditions. By refluxing it in a Lewis base such as acetonitrile (
CH3CN
), the cage accepts electron density, forcing it to open into a reactive arachno-adduct (
B10H12(CH3CN)2
) while expelling one equivalent of hydrogen gas.
Catalyzed Cage Closure (Closo-Insertion): The subsequent reaction with phenylacetylene requires the displacement of the two acetonitrile ligands and a second dehydrogenation. Traditional methods rely purely on brute thermal energy. However, introducing
AgNO3
as a catalyst facilitates the formation of a transient silver acetylide intermediate. This intermediate dramatically lowers the activation energy for nucleophilic attack on the boron cage, driving the rapid formation of the thermodynamically stable closo-carborane.
Mechanistic workflow for the Ag(I)-catalyzed synthesis of 1-phenyl-o-carborane.
Quantitative Optimization Data
The following table summarizes the causal relationship between the chosen catalytic system and the resulting reaction efficiency, demonstrating why the Silver(I)-mediated route is prioritized in this protocol.
⚠️ Critical Safety Note: Decaborane is highly toxic via inhalation and dermal contact, and acts as a central nervous system depressant. All operations, including weighing, must be conducted in a high-performance fume hood. Nitrile gloves, safety goggles, and a lab coat are mandatory.
Phase 1: Synthesis of the Arachno-Adduct (
B10H12(CH3CN)2
)
Causality: Acetonitrile is used in excess to act as both the solvent and the Lewis base, driving the equilibrium entirely toward the adduct.
Setup: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar. Attach a reflux condenser topped with a mineral oil bubbler. Purge the system with dry Argon.
Reaction: Add decaborane (1.22 g, 10.0 mmol) to the flask. Slowly inject anhydrous acetonitrile (30 mL).
Thermal Activation: Heat the mixture to reflux (approx. 82 °C).
Validation Checkpoint (In-Process): Observe the mineral oil bubbler. The formation of the adduct releases equimolar
H2
gas. The reaction is a self-indicating system: once the bubbling completely ceases (typically 2-4 hours), the cage activation is complete.
Isolation: Cool the flask to room temperature. Remove the excess acetonitrile under reduced pressure to yield
B10H12(CH3CN)2
as a pale-yellow solid. Use immediately or store under Argon.
Phase 2: Silver(I)-Mediated Cage Closure
Causality: A 2:1 molar ratio of phenylacetylene to the boron adduct is utilized to ensure complete conversion and compensate for any alkyne volatility.
AgNO3
is added at 4 mol% relative to the alkyne to catalyze the insertion without causing significant alkyne homocoupling.
Setup: In a clean, dry Schlenk flask under Argon, dissolve the
B10H12(CH3CN)2
(2.04 g, 10.0 mmol) in anhydrous toluene (40 mL).
Reagent Addition: Inject phenylacetylene (2.04 g, 20.0 mmol). Immediately add
AgNO3
(13.6 mg, 0.08 mmol, which is 4 mol% of the 20.0 mmol alkyne).
Insertion: Heat the reaction mixture to 100 °C for 16 hours.
Validation Checkpoint (In-Process): A second phase of
H2
evolution will occur. Monitor the reaction via TLC (eluent: 100% Hexane). Phenylacetylene is highly UV-active (
Rf≈0.8
). The product, 1-phenyl-o-carborane, will appear as a new UV-active spot at
Rf≈0.5
. The reaction is complete when the adduct is fully consumed.
Purification: Cool to room temperature and concentrate the mixture under reduced pressure. Purify the crude residue via silica gel column chromatography using hexane as the eluent. The product elutes cleanly, leaving residual silver salts and polar byproducts on the baseline.
Phase 3: Analytical Characterization & Final Validation
To guarantee the structural integrity of the closo-cage, rely on multinuclear NMR spectroscopy ([2]).
Validation Checkpoint (Post-Process):
11B{1H}
NMR (128 MHz,
CDCl3
): The spectrum is the ultimate proof of cage closure. You must observe a characteristic set of broad multiplets ranging from -2.0 ppm to -11.0 ppm . The strict absence of peaks downfield of 0 ppm confirms that no unreacted nido- or arachno-species remain.
1H
NMR (400 MHz,
CDCl3
): Look for the broad upfield signals (1.5–3.5 ppm) integrating to 10 protons, representing the B-H vertices of the cage, alongside the sharp aromatic protons of the phenyl ring (7.3–7.6 ppm).
References
High Yielding Preparation of Dicarba-closo-dodecaboranes Using a Silver(I) Mediated Dehydrogenative Alkyne-Insertion Reaction. Inorganic Chemistry, ACS Publications. URL:[Link]
Crucial Factors Regulating Intramolecular Charge-Transfer-Based Radiative Efficiency in ortho-Carboranyl Luminophores: Planarity between Substituted Biphenyl Rings. ACS Omega, ACS Publications. URL:[Link]
1-phenyl-o-carborane applications in boron neutron capture therapy (BNCT)
An in-depth technical guide designed for researchers, medicinal chemists, and drug development professionals focusing on the synthesis, functionalization, and biological evaluation of 1-phenyl-o-carborane for Boron Neutr...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical guide designed for researchers, medicinal chemists, and drug development professionals focusing on the synthesis, functionalization, and biological evaluation of 1-phenyl-o-carborane for Boron Neutron Capture Therapy (BNCT).
Boron Neutron Capture Therapy (BNCT) is a binary radiotherapeutic modality that relies on the selective accumulation of non-toxic Boron-10 (
10
B) isotopes within malignant cells, followed by irradiation with thermal neutrons. The resulting nuclear capture reaction,
10
B(n,
α
)
7
Li, generates high Linear Energy Transfer (LET) alpha particles and lithium nuclei that destroy the cell from within[1].
While the clinical standard p-boronophenylalanine (BPA) has proven effective, it delivers only a single boron atom per molecule. 1-Phenyl-o-carborane (1-C
6
H
5
-closo-1,2-C
2
B
10
H
11
) has emerged as a superior pharmacophore scaffold. Its icosahedral geometry provides a dense payload of 10 boron atoms per molecule, while the phenyl ring significantly enhances lipophilicity for passive cellular diffusion and provides a versatile handle for downstream functionalization, such as transition metal coordination[1] or conjugation to targeting moieties like coumarins or porphyrins[2].
Mechanistic Rationale & Pathway Dynamics
The efficacy of 1-phenyl-o-carborane in BNCT is governed by its unique physicochemical properties. The carbon and boron atoms in the carborane cage are bonded via two-electron three-center bonds, rendering the boron atoms electrophilic and the carbon atoms nucleophilic[3].
The introduction of the phenyl group at the C(1) position breaks the symmetry of the o-carborane cage, exerting an electron-withdrawing effect that alters the acidity of the adjacent C(2)-H proton. This structural modification not only increases the partition coefficient (LogP)—driving higher intracellular accumulation in tumor lines like B16 melanoma and CT26 colon cancer compared to BPA—but also allows the molecule to act as a bioisostere for aromatic rings in traditional drug design, reducing metabolic degradation[3].
BNCT mechanism utilizing 1-phenyl-o-carborane for localized tumor eradication.
To utilize 1-phenyl-o-carborane as a BNCT agent, it must often be functionalized at the C(2) position to attach targeting ligands or metal complexes (e.g.,
η6
-chromium(0) tricarbonyl)[1]. The critical step in this workflow is the regioselective lithiation of the cage.
Causality & Solvent Dependence: The lithiation of carboranes is highly solvent-dependent. Performing the reaction in Tetrahydrofuran (THF) establishes an equilibrium between mono- and dilithiated species, which can lead to unwanted side reactions and degradation. Conversely, using Dimethoxyethane (DME) exclusively yields the monolithiated species due to specific bidentate solvation effects stabilizing the lithium cation[3].
Protocol A: Monolithiation and Electrophilic Trapping
Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon.
Solvation: Dissolve 1.0 mmol of 1-phenyl-o-carborane in 7.0 mL of anhydrous DME (or THF if specific equilibrium dynamics are desired)[3].
Thermal Control: Submerge the reaction vessel in a dry ice/acetone bath to achieve exactly -78 °C. Rationale: Low temperatures prevent premature cage degradation and ensure strict regiocontrol.
Deprotonation: Add 1.1 equivalents of n-butyllithium (1.6 M in hexanes) dropwise over 10 minutes. Stir for 20 minutes at -78 °C, then replace the bath with an ice-water bath (0 °C) for 30 minutes.
Self-Validation Checkpoint: Withdraw a 50 µL aliquot, quench with D
2
O, and analyze via
1
H-NMR. The complete disappearance of the broad C-H cage proton peak (~4.0 ppm) confirms 100% monolithiation. Do not proceed to step 6 until confirmed.
Electrophilic Addition: Introduce the desired electrophile (e.g.,[Cr(CO)
6
] for metal complexation or a coumarin derivative for fluorescent tracking)[1][2].
Quenching & Isolation: Quench with saturated NH
4
Cl, extract with ethyl acetate, dry over Na
2
SO
4
, and purify via silica gel chromatography.
Regioselective lithiation and functionalization workflow for 1-phenyl-o-carborane.
Structure-Activity Relationship (SAR) & Quantitative Data
The biological efficacy of 1-phenyl-o-carborane derivatives is a delicate balance between cellular uptake (driven by lipophilicity) and innate cytotoxicity. In vitro studies utilizing B16 and CT26 cancer cell lines demonstrate that while adding phenyl rings and chromium metals increases the overall molecular lipophilicity, excessive substitution leads to steric hindrance that limits cellular entry and drastically increases dark toxicity (toxicity prior to neutron irradiation)[1][4].
Table 1: Comparative in vitro SAR Data for BNCT Agents
Compound Class
Boron Atoms/Molecule
Relative Cellular Accumulation (vs. BPA)
Relative Cytotoxicity (vs. BPA)
Structural Impact & Causality
p-Boronophenylalanine (BPA)
1
Baseline (1x)
Low
Clinical standard; highly dependent on LAT1 amino acid transporter expression.
1-Phenyl-o-carborane (Base)
10
High
Moderate
High lipophilicity drives passive membrane diffusion, bypassing LAT1 dependency.
To validate a new 1-phenyl-o-carborane derivative for BNCT, researchers must prove that the intracellular
10
B concentration exceeds the therapeutic threshold (~20-30 µg of
10
B per gram of tumor tissue). Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the gold standard for this quantification.
Protocol B: ICP-MS Boron Accumulation Assay
Cell Seeding: Seed B16 or CT26 cells in 6-well plates at a density of
1×105
cells/well. Incubate at 37 °C in a 5% CO
2
atmosphere for 24 hours.
Dosing: Treat cells with the 1-phenyl-o-carborane derivative (10–50 µM) dissolved in media containing 0.5% DMSO to ensure solubility. Incubate for 12–24 hours.
Washing (Critical Step): Aspirate media and wash the cell monolayer three times with ice-cold PBS.
Self-Validation Checkpoint: Collect the final PBS wash and analyze it via ICP-MS. The boron concentration must be below the limit of quantification (<0.1 ppb). If boron is detected, extracellular adherence is occurring, which will falsely elevate the calculated intracellular concentration.
Lysis & Mineralization: Add 0.5 mL of 0.1 M NaOH to lyse the cells. Transfer the lysate to a Teflon digestion vessel. Add 1.0 mL of trace-metal grade 65% HNO
3
.
Causality: The o-carborane cage is exceptionally stable (surviving temperatures >400 °C). Nitric acid digestion at 70 °C for 4 hours is absolutely required to fully mineralize the cage and release free borate ions for accurate ICP-MS ionization.
Quantification: Dilute the digested samples with ultra-pure water to a final HNO
3
concentration of 2%. Measure the
10
B/
11
B ratio using ICP-MS against a certified boron standard curve. Normalize the boron mass to the total cellular protein content (determined via BCA assay on a parallel sample plate).
References
1,2-Diphenyl-o-carborane and Its Chromium Derivatives: Synthesis, Characterization, X-ray Structural Studies, and Biological Evaluations
Source: Molecules (via NIH / PMC)
URL:[Link]
Preparation of Carboranyl and Dodecaborate Derivatives of Coumarin
Source: ResearchGate
URL:[Link]
C(2) and C(5) Nucleophilic Functionalization of 4H-Imidazole-3-oxide Exposed to Carboranyllithium
Source: The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
Application Notes and Protocols: Regioselective Functionalization of 1-Phenyl-o-carborane at the C2 Position
Introduction: The Unique Landscape of o-Carborane and the Challenge of C2 Regioselectivity o-Carborane, a three-dimensional aromatic cluster of two carbon and ten boron atoms (C₂B₁₀H₁₂), presents a unique scaffold for th...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Unique Landscape of o-Carborane and the Challenge of C2 Regioselectivity
o-Carborane, a three-dimensional aromatic cluster of two carbon and ten boron atoms (C₂B₁₀H₁₂), presents a unique scaffold for the development of novel therapeutics, advanced materials, and specialized organometallic complexes.[1][2] Its exceptional thermal and chemical stability, coupled with its three-dimensional structure, makes it an attractive bioisostere for phenyl rings in drug design.[3] The functionalization of o-carborane has traditionally focused on two primary avenues: the more acidic C-H bonds (pKa ≈ 23) and the numerous B-H bonds.[1]
While the monolithiation of the parent o-carborane is straightforward, the selective functionalization of a C1-substituted o-carborane at the adjacent C2 position introduces a significant synthetic challenge. In the case of 1-phenyl-o-carborane, the presence of the phenyl group at the C1 position influences the electronic and steric environment of the remaining C2-H bond, making its selective activation a non-trivial pursuit. This guide provides a detailed exploration of the strategies and protocols for achieving regioselective functionalization at the C2 position of 1-phenyl-o-carborane, a critical transformation for the synthesis of advanced carborane-based molecules.
Core Strategies for C2 Functionalization
Two principal strategies have emerged for the regioselective functionalization of the C2 position of 1-phenyl-o-carborane:
Sequential Deprotonation and Electrophilic Quenching: This classic approach leverages the inherent acidity of the carborane C-H bond. By carefully selecting the base and reaction conditions, the C2-H can be selectively deprotonated to form a carboranyl anion, which is then trapped with a suitable electrophile.
Transition-Metal-Catalyzed C-H Activation: This modern approach utilizes transition metal catalysts to directly activate the C2-H bond, often through the formation of a metallacyclic intermediate. While many B-H functionalizations rely on directing groups, C-H activation can sometimes be achieved based on the intrinsic reactivity of the C-H bond or through unconventional electronic and steric effects of the C1-substituent.
This document will detail the mechanistic rationale and provide step-by-step protocols for each of these approaches.
Strategy 1: Sequential Deprotonation and Electrophilic Quenching
The most direct route to C2-functionalized 1-phenyl-o-carborane is through the generation of the 1-phenyl-2-lithio-o-carborane intermediate. This method's success is contingent on the selective deprotonation of the C2-H bond without affecting the phenyl ring or causing cage degradation.
Causality Behind Experimental Choices:
Base Selection: n-Butyllithium (n-BuLi) is the base of choice due to its sufficient basicity to deprotonate the carborane C-H bond and its common availability.[4][5] The use of an equivalent amount of n-BuLi is crucial to avoid monolithiation of the starting material and potential side reactions.
Solvent: Anhydrous and aprotic solvents like tetrahydrofuran (THF) or diethyl ether are essential to prevent quenching of the highly reactive organolithium species. THF is often preferred due to its ability to solvate the lithium cation, which can influence the reactivity of the carboranyl anion.
Temperature: The deprotonation is typically carried out at low temperatures (-78 °C) to control the reactivity of n-BuLi and prevent undesired side reactions, such as reaction with the solvent or degradation of the carborane cage.[6]
Electrophile Addition: The electrophile is added after the deprotonation is complete to ensure that it reacts with the carboranyl anion rather than the n-BuLi.
Experimental Workflow: Deprotonation and Electrophilic Quenching
Caption: Workflow for C2 functionalization via deprotonation.
Protocol 1: C2-Alkynylation of 1-Phenyl-o-carborane
This protocol describes the synthesis of 1-phenyl-2-(phenylethynyl)-o-carborane.
Materials:
1-Phenyl-o-carborane
n-Butyllithium (1.6 M in hexanes)
(Bromoethynyl)benzene
Anhydrous tetrahydrofuran (THF)
Saturated aqueous ammonium chloride (NH₄Cl)
Ethyl acetate
Brine
Anhydrous magnesium sulfate (MgSO₄)
Schlenk flask and standard Schlenk line equipment
Procedure:
To a flame-dried Schlenk flask under an argon atmosphere, add 1-phenyl-o-carborane (1.0 mmol, 220 mg).
Dissolve the carborane in anhydrous THF (10 mL).
Cool the solution to -78 °C using a dry ice/acetone bath.
Slowly add n-butyllithium (1.05 mmol, 0.66 mL of 1.6 M solution in hexanes) dropwise to the stirred solution.
Stir the reaction mixture at -78 °C for 2 hours.
In a separate flask, dissolve (bromoethynyl)benzene (1.1 mmol, 199 mg) in anhydrous THF (2 mL).
Add the solution of (bromoethynyl)benzene dropwise to the carboranyl lithium solution at -78 °C.
Allow the reaction mixture to slowly warm to room temperature and stir overnight.
Quench the reaction by the slow addition of saturated aqueous NH₄Cl (10 mL).
Extract the aqueous layer with ethyl acetate (3 x 15 mL).
Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.
Filter and concentrate the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel (hexanes/ethyl acetate gradient) to yield the desired 1-phenyl-2-(phenylethynyl)-o-carborane.
While directing-group-assisted C-H activation is a powerful tool for B-H functionalization, direct C-H activation at the C2 position of 1-phenyl-o-carborane is less common but offers a more atom-economical approach. Copper and palladium catalysts have shown promise in related systems.
Causality Behind Experimental Choices:
Catalyst: Copper(I) and Copper(II) salts are often used in C-H functionalization reactions.[7][8] The catalytic cycle is believed to involve a Cu(I)/Cu(III) couple. Palladium catalysts, such as Pd(OAc)₂, are also widely employed for C-H arylation reactions.[9][10]
Ligand: In some cases, a ligand is required to stabilize the metal center and facilitate the C-H activation step. For copper-catalyzed reactions, acetylacetonate (acac) can be an effective ligand.
Base: A mild base, such as sodium carbonate (Na₂CO₃) or a phosphate base, is often necessary to facilitate the deprotonation step in the catalytic cycle.
Solvent and Temperature: The choice of solvent and temperature is critical for catalyst stability and reaction efficiency. High-boiling point solvents like toluene or dioxane are often used at elevated temperatures.
Mechanistic Insight: A Plausible Copper-Catalyzed C-H Alkenylation Cycle
Caption: Plausible Cu(I)/Cu(III) catalytic cycle for C-H alkenylation.[7][8]
Protocol 2: Copper-Catalyzed C2-Alkenylation of a 1-Substituted o-Carborane Derivative
This protocol is adapted from a procedure for the C-H alkenylation of 1-(pyridin-2-yl)-o-carborane and illustrates the general principles that could be applied to 1-phenyl-o-carborane, potentially with modifications to the ligand or reaction conditions to overcome the lack of a strong directing group.[7][8]
Materials:
1-Phenyl-o-carborane
(E)-(2-bromovinyl)benzene
Copper(II) acetylacetonate (Cu(acac)₂)
Sodium carbonate (Na₂CO₃)
Anhydrous toluene
Sealed reaction vial
Procedure:
To a sealable reaction vial, add 1-phenyl-o-carborane (0.2 mmol, 44 mg), (E)-(2-bromovinyl)benzene (0.3 mmol, 55 mg), Cu(acac)₂ (0.02 mmol, 5.2 mg, 10 mol%), and Na₂CO₃ (0.2 mmol, 21 mg).
Add anhydrous toluene (1 mL) to the vial.
Seal the vial and place it in a preheated oil bath at 160 °C.
Stir the reaction mixture for 12 hours.
Cool the reaction to room temperature and dilute with ethyl acetate.
Filter the mixture through a pad of Celite, washing with ethyl acetate.
Concentrate the filtrate under reduced pressure.
Purify the residue by column chromatography on silica gel to afford the 1-phenyl-2-((E)-2-phenylethenyl)-o-carborane.
Note: The direct C-H activation of 1-phenyl-o-carborane without a directing group can be challenging. Optimization of the catalyst, ligand, base, and temperature may be required to achieve satisfactory yields.
Data Summary: Comparison of Functionalization Strategies
Low Yields in Deprotonation: Incomplete deprotonation or side reactions can lead to low yields. Ensure all reagents and solvents are strictly anhydrous. Consider using a slight excess of n-BuLi, but be mindful of potential di-lithiation or reaction with the phenyl ring.
No Reaction in Catalytic Methods: The C2-H bond in 1-phenyl-o-carborane may not be sufficiently reactive under the given conditions. Screening different ligands, bases, and higher temperatures may be necessary. The steric hindrance from the phenyl group could also inhibit catalyst coordination.[12]
Mixture of Products: In some cases, functionalization at the boron positions might compete with C-H activation. Careful analysis of the product mixture by NMR and mass spectrometry is essential.
Conclusion
The regioselective functionalization of 1-phenyl-o-carborane at the C2 position is a challenging yet achievable synthetic transformation. The classic deprotonation-quenching sequence offers a reliable, albeit stoichiometric, route to a variety of C2-substituted derivatives. Emerging transition-metal-catalyzed C-H activation methods present a more atom-economical alternative, although further optimization is likely required to overcome the inherent challenges of activating a specific C-H bond in the absence of a strong directing group. The protocols and insights provided in this guide offer a solid foundation for researchers and drug development professionals to access these valuable and complex carborane building blocks.
References
Stereospecific alkenylation of carboranes: copper-catalyzed access to pyridylcarboranyl alkenes. Chem. Sci., 2024, 15 , 1816-1823. Available from: [Link]
Stereospecific alkenylation of carboranes: copper-catalyzed access to pyridylcarboranyl alkenes. RSC Publishing. Available from: [Link]
One-Pot Synthesis of B-Aryl Carboranes with Sensitive Functional Groups Using Sequential Cobalt- and Palladium-Catalyzed Reactions. Molecules, 2020, 25 (22), 5435. Available from: [Link]
Rhodium catalyzed cascade cyclization featuring B–H and C–H activation: one-step construction of carborane-fused N-polyheterocycles. Chem. Sci., 2018, 9 (30), 6445-6450. Available from: [Link]
Palladium catalyzed selective mono-arylation of o-carboranes via B–H activation. Chem. Commun., 2015, 51 , 7490-7493. Available from: [Link]
Pd(ii)-catalyzed synthesis of bifunctionalized carboranes via cage B–H activation of 1-CH2NH2-o-carboranes. Chem. Sci., 2018, 9 (16), 3973-3978. Available from: [Link]
Steric Shielding Effects Induced by Intramolecular C–H⋯O Hydrogen Bonding: Remote Borylation Directed by Bpin Groups. J. Am. Chem. Soc., 2022, 144 (1), 237-247. Available from: [Link]
First example of copper catalyzed/mediated direct b-h alkenylation/alkynylation in carboranes. EurekAlert!. Available from: [Link]
Synthesis of 1,2‐(NH2)2‐o‐carborane and its functionalization. ResearchGate. Available from: [Link]
Controlled functionalization of o-carborane via transition metal catalyzed B–H activation. Chem. Soc. Rev., 2019, 48 , 3527-3540. Available from: [Link]
Synthesis of C -Allenyl o -Carboranes through Copper(I)-Catalyzed Coupling Reaction of Ethynyl o -Carboranes with N -Tosylhydrazones. ResearchGate. Available from: [Link]
Pd(ii)-catalyzed synthesis of bifunctionalized carboranes via cage B–H activation of 1-CH2NH2-o-carboranes. RSC Publishing. Available from: [Link]
Steric-Effects-Directed B–H Bond Activation of para-Carboranes. J. Am. Chem. Soc., 2021, 143 (13), 5179-5187. Available from: [Link]
Enantioselective Alkenylation of o-Carboranes via Ir-Catalyzed Asymmetric B–H Activation. Org. Lett., 2023, 25 (42), 7724-7729. Available from: [Link]
Site- and enantioselective B−H functionalization of carboranes. Nat. Commun., 2023, 14 , 6614. Available from: [Link]
Palladium-catalysed C–H arylation of benzophospholes with aryl halides. Nat. Commun., 2017, 8 , 15110. Available from: [Link]
Publication – Huang Group. huang.chem.pku.edu.cn. Available from: [Link]
Carbon Acids. 12. Acidifying Effects of Phenyl Substituents. J. Org. Chem., 1977, 42 (2), 321-326. Available from: [Link]
Mechanism of Rhodium-Catalyzed C-H Functionalization: Advances in Theoretical Investigation. Acc. Chem. Res., 2017, 50 (11), 2799-2808. Available from: [Link]
Synthesis of 4‐NR¹R²‐1,2‐Ar2‐o‐carboranes. Reactions were conducted on 0.1 mmol scale in a mixed solvent of THF/toluene (0.8 mL, 1/19 in V/V) in a closed flask. Isolated yields of products 3 were given. ResearchGate. Available from: [Link]
Substituent effect on the carborane coupling reaction: synthesis and crystal structure of 1-phenyl-2-[2,3-benzobicyclo(3,3,0)-1-oxo-4-oxa-7-aza-8-yl]-1,2-dicarba-closo-dodecaborane(12). R Discovery. Available from: [Link]
Rhodium Catalyzed C-H Bond Functionalization: Development of Methods and Applications in Organic Synthesis. eScholarship.org. Available from: [Link]
Steering on-surface reactions through molecular steric hindrance and molecule-substrate van der Waals interactions. BORIS Portal. Available from: [Link]
Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids. Molecules, 2017, 22 (11), 1845. Available from: [Link]
Twofold C−H Functionalization: Palladium- Catalyzed Ortho Arylation of Anilides. Org. Lett., 2008, 10 (17), 3765-3768. Available from: [Link]
Rh‐catalyzed dehydrogenative cross‐coupling of o‐carborane with allyl alcohols. ResearchGate. Available from: [Link]
A Strategy for Selective Catalytic B–H Functionalization of o-Carboranes. Acc. Chem. Res., 2021, 54 (22), 4160-4174. Available from: [Link]
Palladium-catalyzed selective B(3)–H arylation of o-carboranes with arylboronic acids at room temperature. Chem. Commun., 2020, 56 , 11463-11466. Available from: [Link]
Light-promoted copper-catalyzed cage C-arylation of o-carboranes: facile synthesis of 1-aryl-o-carboranes and o-carborane-fused cyclics. New J. Chem., 2019, 43 , 15303-15307. Available from: [Link]
Phosphine-catalyzed cage carbon functionalization of o-carborane: facile synthesis of alkenylcarboranes. Chem. Commun., 2017, 53 , 10266-10269. Available from: [Link]
B(9)-OH-o-Carboranes: Synthesis, Mechanism, and Property Exploration. J. Org. Chem., 2023, 88 (8), 5130-5143. Available from: [Link]
Publications 2019-2015. Welcome To The Xie Group. Available from: [Link]
The Effect of Carborane Substituents on the Lewis Acidity of Boranes. Organometallics, 2023, 42 (16), 2055-2062. Available from: [Link]
Palladium-catalyzed intramolecular aerobic oxidative cross-coupling of B–H/C–H between o-carborane and arenes. Chem. Sci., 2018, 9 , 1519-1524. Available from: [Link]
Novel Phosphino-Carboranes for the Recovery of Energy-Specific Metals. escholarship.org. Available from: [Link]
n-Butyllithium Catalyzed Selective Hydroboration of Aldehydes and Ketones. Organic Chemistry Portal. Available from: [Link]
Mechanism of the Deprotonation Reaction of Alkyl Benzyl Ethers with n-Butyllithium. Chem-Station. Available from: [Link]
Carborane acids. New ''strong yet gentle'' acids for organic and inorganic chemistry. eScholarship. Available from: [Link]
Bis(pentafluorophenyl)-o-carborane and its arylthio derivatives: synthesis, electrochemistry and optical properties. Dalton Trans., 2020, 49 (37), 12985-12989. Available from: [Link]
Steric hindrance regulation in hydrogen-bonded organic frameworks: from nonporous to microporous. Chem. Commun., 2022, 58 , 12228-12231. Available from: [Link]
Adventures of Redox-Switchable Phosphine Oxide o-Carboranes: Coordination and Selective Capture of Metals Critical for Energy Conversion. eScholarship. Available from: [Link]
From mono- to poly-substituted frameworks: a way of tuning the acidic character of C(c)-H in o-carborane derivatives. Chemistry, 2009, 15 (38), 9755-63. Available from: [Link]
Deprotonation of 1 by 1 equiv n‐BuLi at −78 °C. Solvent is omitted for clarity reasons. ResearchGate. Available from: [Link]
HSAB theory guiding electrophilic substitution reactions of o-carborane. RSC Publishing. Available from: [Link]
the sequential lithiation of 1-phenyl-1,2,4-triazoles. HETEROCYCLES, 1985, 23 (7), 1645. Available from: [Link]
Reaction of Carboranyl Lithium and 2,3-Dichloroquinoxaline to Synthesize Carborane-Fused N-Heteroaromatic. Organometallics, 2020, 39 (21), 3843-3851. Available from: [Link]
Borane-catalysed C2-selective indole reductive functionalisation. RSC Publishing. Available from: [Link]
Application Notes & Protocols: Harnessing 1-phenyl-o-carborane for Advanced Luminescent Metal-Organic Frameworks
Introduction: The Carborane Advantage in Luminescent Materials Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, finding applications in gas storage,...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Carborane Advantage in Luminescent Materials
Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, finding applications in gas storage, catalysis, and chemical sensing.[1][2][3] Among the vast library of organic linkers used to construct these frameworks, those incorporating carborane clusters represent a unique and powerful frontier. Carboranes, icosahedral clusters of boron and carbon atoms, are often considered three-dimensional analogues of benzene.[4][5] Their incorporation into MOF structures imparts exceptional thermal and chemical stability, hydrophobicity, and unique electronic properties.[6][7]
This guide focuses on the integration of the 1-phenyl-o-carborane moiety into the design of luminescent MOFs (L-MOFs). We will explore how the unique properties of this building block can be leveraged to create robust materials with tailored photophysical characteristics, particularly for applications in chemical sensing and anti-counterfeiting technologies. A key focus will be on the "antenna effect," where the carborane-containing ligand efficiently absorbs energy and transfers it to emissive lanthanide metal centers within the MOF structure.[4][5][8][9] This process is critical for developing materials with high quantum yields and tunable emission profiles.
Part 1: From Molecule to Linker - The Synthesis of a Carborane-Functionalized Dicarboxylic Acid
To construct a stable, porous framework, a ditopic or polytopic linker is required. Our starting material, 1-phenyl-o-carborane, is a monotopic scaffold. Therefore, the first critical step is its chemical modification to introduce coordinating groups. Here, we propose the synthesis of a novel V-shaped dicarboxylate linker, 4'-(1-phenyl-1,2-dicarba-closo-dodecaboran-2-yl)-[1,1'-biphenyl]-3,5-dicarboxylic acid (L-H₂) . This linker design strategically places the bulky, hydrophobic carborane cage as a core, with two carboxylate groups positioned for coordination with metal nodes.
Expertise & Experience: The "Why" Behind the Synthetic Design
The choice of a biphenyl-dicarboxylic acid moiety is deliberate. The biphenyl group provides rigidity and extends the length of the linker, which is crucial for generating porosity in the final MOF structure. The 3,5-dicarboxylate substitution pattern creates a V-shape, a common geometry for linkers that can lead to the formation of diverse and stable network topologies. The synthesis leverages well-established palladium-catalyzed cross-coupling reactions, which are robust and versatile for creating C-C bonds.
Protocol 1: Synthesis of Linker L-H₂
Step 1: Synthesis of 2-iodo-1-phenyl-o-carborane.
This step involves the iodination of the C-H bond on the carborane cage, a standard procedure for functionalizing carboranes.
Step 2: Suzuki Coupling to form the Biphenyl Core.
A Suzuki coupling reaction between 2-iodo-1-phenyl-o-carborane and a suitable boronic acid or ester derivative of 3,5-dimethylbiphenyl.
Step 3: Oxidation to Dicarboxylic Acid.
The methyl groups on the biphenyl unit are oxidized to carboxylic acids using a strong oxidizing agent like potassium permanganate (KMnO₄).
Standard organic solvents (THF, toluene, etc.) and reagents for workup and purification.
Detailed Workflow:
Caption: Synthetic workflow for the carborane-based linker L-H₂.
Part 2: Assembly of the Luminescent MOF
With the linker in hand, the next stage is the self-assembly of the L-MOF. We will focus on constructing a lanthanide-based MOF to leverage the antenna effect of our carborane linker. A mixed-metal approach, incorporating both Europium (Eu³⁺) and Terbium (Tb³⁺), will be detailed to demonstrate the tunability of the emission color. The solvothermal method is the technique of choice, as it provides the necessary energy for the formation of a crystalline, stable framework.
Expertise & Experience: Causality in MOF Synthesis
The choice of solvent (e.g., DMF), temperature, and reaction time are critical parameters that dictate the final structure and crystallinity of the MOF. DMF is a common solvent in MOF synthesis due to its high boiling point and ability to dissolve both the organic linker and the metal salts. The temperature provides the activation energy for the deprotonation of the linker and the formation of the metal-carboxylate coordination bonds. Modulating the ratio of Eu³⁺ to Tb³⁺ allows for fine-tuning of the luminescence properties through energy transfer between the two lanthanides.[8]
Protocol 2: Solvothermal Synthesis of a Mixed-Lanthanide Carborane MOF (CB-MOF-EuxTb(1-x))
This protocol describes a typical synthesis for a mixed Eu/Tb MOF. The ratio of Eu to Tb can be varied to achieve different emission colors.
Materials and Reagents:
Linker L-H₂
Europium(III) nitrate hexahydrate (Eu(NO₃)₃·6H₂O)
Terbium(III) nitrate hexahydrate (Tb(NO₃)₃·6H₂O)
N,N-Dimethylformamide (DMF)
Ethanol
Teflon-lined stainless-steel autoclave
Step-by-Step Methodology:
In a 20 mL glass vial, dissolve a specific molar ratio of Eu(NO₃)₃·6H₂O and Tb(NO₃)₃·6H₂O in 5 mL of DMF. For example, for a 10% Eu-doped MOF (x=0.1), use a 1:9 molar ratio of Eu:Tb.
In a separate vial, dissolve the linker L-H₂ in 5 mL of DMF.
Combine the two solutions in the vial.
Add 1 mL of ethanol and 1 mL of deionized water.
Seal the vial and place it inside a Teflon-lined stainless-steel autoclave.
Heat the autoclave in an oven at 120 °C for 72 hours.
After cooling to room temperature, filter the resulting crystalline product.
Wash the crystals with fresh DMF and then ethanol to remove any unreacted starting materials.
Dry the product under vacuum at 60 °C.
Caption: Workflow for the solvothermal synthesis of the luminescent MOF.
Part 3: Characterization and Photophysical Properties
A thorough characterization is essential to confirm the successful synthesis of the MOF and to understand its properties.
Trustworthiness: A Self-Validating System
Each characterization technique provides a piece of the puzzle. Powder X-ray Diffraction (PXRD) confirms the crystallinity and phase purity of the bulk material. Thermogravimetric Analysis (TGA) reveals the thermal stability of the framework and the temperature at which solvent molecules are removed. Photoluminescence (PL) spectroscopy is the key technique to probe the luminescent properties, including excitation and emission wavelengths, quantum yield, and luminescence lifetime.
Technique
Purpose
Expected Outcome for CB-MOF-EuxTb(1-x)
Powder X-Ray Diffraction (PXRD)
To confirm the crystalline structure and phase purity of the synthesized material.
A diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure.
Thermogravimetric Analysis (TGA)
To assess the thermal stability of the MOF and identify the loss of guest/coordinated solvent molecules.
High thermal stability, often stable up to 400-500°C, a characteristic feature of carborane-based MOFs.[6]
Photoluminescence (PL) Spectroscopy
To measure the excitation and emission spectra, quantum yield, and lifetime of the luminescence.
Excitation in the UV region (ligand absorption) and characteristic sharp emission peaks for Eu³⁺ (red) and Tb³⁺ (green).[8][9]
The Antenna Effect in Action
The luminescence of lanthanide ions is typically weak due to their low absorption cross-sections. In our CB-MOF, the carborane-functionalized linker acts as an "antenna". It efficiently absorbs UV light and transfers the energy to the encapsulated Eu³⁺ and Tb³⁺ ions, which then emit at their characteristic wavelengths. This process, known as the antenna effect or sensitization, is significantly more efficient than direct excitation of the lanthanide ions.[4][5][8][9]
Caption: The antenna effect in lanthanide-based carborane MOFs.
Part 4: Applications in Luminescent Sensing
The porous nature and luminescent properties of CB-MOFs make them excellent candidates for chemical sensors. The luminescence of the MOF can be quenched or enhanced upon interaction with specific analyte molecules that enter the pores. Nitroaromatic compounds, which are common components of explosives, are well-known quenchers of MOF luminescence, making these materials suitable for their detection.[8]
Expertise & Experience: The Mechanism of Quenching
Luminescence quenching by nitroaromatics often occurs through a photo-induced electron transfer (PET) mechanism. The electron-rich MOF framework, in its excited state, can donate an electron to the electron-deficient nitroaromatic analyte. This process provides a non-radiative decay pathway for the excited state, leading to a decrease in luminescence intensity. The porosity of the MOF pre-concentrates the analyte molecules within the framework, enhancing the sensitivity of detection.
Protocol 3: Detection of 2,4,6-Trinitrophenol (TNP) using CB-MOF-Eu
Materials and Reagents:
Synthesized and activated CB-MOF-Eu
Ethanol
2,4,6-Trinitrophenol (TNP) stock solution in ethanol
Fluorometer
Step-by-Step Methodology:
Preparation of MOF Suspension: Disperse 5 mg of the activated CB-MOF-Eu in 50 mL of ethanol through sonication for 15 minutes to form a stable suspension.
Luminescence Measurement: Transfer 3 mL of the MOF suspension to a quartz cuvette. Record the initial photoluminescence emission spectrum (e.g., excitation at 310 nm, emission scan from 500-700 nm). The characteristic sharp peaks of Eu³⁺ should be observed.
Analyte Addition: Sequentially add small aliquots (e.g., 10 µL) of the TNP stock solution to the cuvette.
Quenching Observation: After each addition, gently mix the solution and record the new emission spectrum. A gradual decrease in the intensity of the Eu³⁺ emission peaks should be observed.
Data Analysis: Plot the luminescence intensity (I/I₀) versus the concentration of TNP, where I₀ is the initial intensity and I is the intensity after adding TNP. This plot can be used to determine the quenching efficiency and the limit of detection.
Application Note: Advanced Catalytic Cross-Coupling Protocols for 1-Phenyl-o-carborane
Executive Briefing 1-Phenyl-o-carborane ( 1-Ph-1,2-C2B10H11 ) is a highly versatile, three-dimensional pharmacophore and optoelectronic building block. Its unique electron-withdrawing nature and rigid icosahedral geom...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Briefing
1-Phenyl-o-carborane (
1-Ph-1,2-C2B10H11
) is a highly versatile, three-dimensional pharmacophore and optoelectronic building block. Its unique electron-withdrawing nature and rigid icosahedral geometry make it highly valuable for developing aggregation-induced emission (AIE) fluorophores and agents for Boron Neutron Capture Therapy (BNCT). However, the functionalization of its boron vertices (B–H bonds) via transition-metal catalysis presents a unique chemical paradox: while cross-coupling is necessary for complex derivatization, the closo-carborane cage is highly susceptible to nucleophilic degradation under standard coupling conditions[1].
This technical guide establishes field-validated, self-verifying protocols for the B-functionalization of 1-phenyl-o-carborane. By leveraging base-free Negishi-type mechanisms and bimetallic cycloadditions, these methods ensure quantitative cross-coupling while strictly preserving the integrity of the closo-icosahedron.
Mechanistic Rationale: The "Base" Problem in Carborane Chemistry
In standard organic synthesis, the Suzuki-Miyaura cross-coupling is the gold standard for C–C bond formation. However, translating this to C–B(carborane) bond formation fails fundamentally.
The Causality of Cage Degradation:
Traditional Suzuki protocols require inorganic bases (e.g.,
OH−
,
F−
,
CO32−
) to activate the arylboronic acid for transmetalation. Because the carbon atoms in ortho-carborane are highly electronegative, they draw electron density away from the adjacent boron atoms (specifically B3 and B6), rendering these vertices highly electrophilic. When exposed to nucleophilic bases, the cage undergoes rapid deboronation, extruding a boron atom to form the undesired, negatively charged nido-carborane species (
[C2B9H12]−
)[1].
The Solution:
To bypass this degradation, transmetalation must occur without exogenous nucleophiles.
Arylzinc Reagents (Negishi-Type): Zinc's inherent Lewis acidity facilitates direct transmetalation to the Pd(II) intermediate without the need for base activation, allowing for the introduction of sensitive functional groups (e.g., nitriles, esters) while maintaining 100% closo-geometry[1].
Carboryne Intermediates: Utilizing a Pd/Ni co-catalyst system allows for the generation of a transient 1,3-dehydro-o-carborane species, functioning as a 3D benzyne analog that can be trapped by alkynes in a [2+2+2] cycloaddition[2].
Quantitative Data Synthesis
The following table summarizes the operational parameters and quantitative outcomes of various cross-coupling strategies applied to 1-phenyl-o-carborane derivatives.
Methodology
Catalyst System
Reagent
Base Requirement
Cage Integrity
FG Tolerance
Typical Yield
Kumada Coupling
Pd(PPh3)4
Ar-MgBr
None
High (closo)
Low
60–85%
Traditional Suzuki
Pd(dppf)Cl2
Ar-B(OH)2
Strong (
OH−
,
F−
)
Low (nido formed)
High
< 30%
Modified Negishi
Pd2(dba)3
/ XPhos
Ar-ZnBr
None
High (closo)
High
75–95%
Pd/Ni Cycloaddition
Pd(PPh3)4
/
Ni(cod)2
Alkynes
None
High (closo)
Moderate
40–70%
Visual Workflows
Caption: Reaction pathway comparison demonstrating the necessity of base-free conditions to prevent cage deboronation.
Caption: Self-validating catalytic cycle for the base-free Negishi-type cross-coupling of iodocarboranes.
Validated Experimental Protocols
Protocol A: Base-Free Synthesis of 3-(p-Cyanophenyl)-1-phenyl-o-carborane
Objective: Couple a highly sensitive, electron-withdrawing aryl group to the B(3) position of 1-phenyl-o-carborane without inducing nido-degradation[1].
Phase 1: In Situ Generation of Arylzinc Bromide
Preparation: In a flame-dried Schlenk flask under strictly anhydrous Argon, charge Zinc dust (3.0 equiv),
CoBr2
(0.1 equiv), and allyl chloride (0.1 equiv) in dry acetonitrile (0.5 M).
Activation: Stir at room temperature for 15 minutes to activate the zinc surface (indicated by a slight color change).
Insertion: Add p-bromobenzonitrile (1.5 equiv) dropwise. Stir at 50 °C for 2 hours.
Validation Check 1: GC-MS of a quenched aliquot should show complete consumption of p-bromobenzonitrile, confirming the formation of the arylzinc reagent.
Phase 2: Negishi-Type Cross-Coupling
Coupling Setup: To the generated arylzinc bromide solution, add 3-iodo-1-phenyl-o-carborane (1.0 equiv) and
Pd(PPh3)4
(0.05 equiv).
Reaction: Heat the mixture to 70 °C for 12 hours.
Validation Check 2 (In-Process): Monitor via TLC (Hexane/EtOAc 9:1). The starting material (
Rf≈0.6
) will disappear, replaced by a highly UV-active product spot (
Rf≈0.45
).
Workup: Quench the reaction with saturated aqueous
NH4Cl
. Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous
MgSO4
, and concentrate under reduced pressure.
Purification & Final Validation: Purify via silica gel column chromatography.
11
B NMR (128 MHz,
CDCl3
): Crucial for self-validation. The disappearance of the B–I resonance (typically at
−10
to
−15
ppm) and the appearance of a new B–Ar singlet confirms successful coupling. The absence of peaks upfield of
−30
ppm strictly validates that the closo-cage remains intact.
1
H NMR: Look for the characteristic downfield shift of the carborane C–H proton, confirming the inductive effect of the newly appended cyano-aryl group.
Protocol B: Pd/Ni-Cocatalyzed [2+2+2] Cycloaddition via 1,3-Dehydro-o-carborane
Objective: Synthesize C,B-substituted benzocarboranes by trapping a transient 1,3-dehydro-o-carborane intermediate[2].
Lithiation: Dissolve 3-iodo-1-phenyl-o-carborane (1.0 equiv) in dry toluene. Cool to 0 °C and add n-BuLi (1.05 equiv, 1.6 M in hexanes) dropwise. Stir for 30 minutes to form 3-iodo-1-lithio-1-phenyl-o-carborane.
Catalyst & Trapping Agent Addition: To the mixture, add
Pd(PPh3)4
(5 mol%),
Ni(cod)2
(5 mol%), and 3-hexyne (4.0 equiv).
Cycloaddition: Heat the sealed system to 110 °C overnight (14 hours). The Pd(0) mediates the elimination of LiI to form the highly reactive 1,3-dehydro-o-carborane, which the Ni(0) co-catalyst rapidly traps with the alkyne[2].
Validation Check: GC-MS of the crude mixture will show the exact mass of the [2+2+2] cycloadduct (Carborane + 2 × Alkyne).
Workup: Filter through a short pad of Celite to remove metal residues, concentrate, and purify via preparative TLC or flash chromatography.
References
Synthesis of 3-Aryl-ortho-carboranes with Sensitive Functional Groups
Source: Molecules (PMC), 2021.
URL:[Link]
Palladium/Nickel-Cocatalyzed Cycloaddition of 1,3-Dehydro-o-Carborane with Alkynes. Facile Synthesis of C,B-Substituted Carboranes
Source: Journal of the American Chemical Society, 2010.
URL:[Link]
Practical Synthesis of 1,12-Difunctionalized o-Carborane for the Investigation of Polar Liquid Crystals
Source: Vanderbilt University / ACS, 2014.
URL:[Link]
Advances in the metallacarborane chemistry of f-block elements
Source: ResearchGate, 2017.
URL:[Link]
1-Phenyl-o-carborane as a Hydrophobic Pharmacophore in Rational Drug Design
Executive Briefing The integration of inorganic boron clusters into organic drug scaffolds represents a paradigm shift in medicinal chemistry. Specifically, 1-phenyl-o-carborane (a derivative of 1,2-dicarba-closo-dodecab...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Briefing
The integration of inorganic boron clusters into organic drug scaffolds represents a paradigm shift in medicinal chemistry. Specifically, 1-phenyl-o-carborane (a derivative of 1,2-dicarba-closo-dodecaborane) has emerged as an exceptionally potent hydrophobic pharmacophore[1]. Unlike traditional planar aromatic rings, the icosahedral geometry of the carborane cage provides a dense, three-dimensional hydrophobic core[2]. When functionalized with a phenyl group, this scaffold not only mimics the rotational volume of bulky organic moieties (like adamantane or multiple phenyl rings) but also introduces unique physicochemical properties, including metabolic resistance and dihydrogen bonding capabilities[1][3].
This application note provides an in-depth technical guide on the mechanistic rationale, quantitative profiling, and validated laboratory protocols for incorporating 1-phenyl-o-carborane into modern drug discovery pipelines, specifically targeting nuclear receptors and targeted protein degradation (PROTACs)[4][5].
Mechanistic Causality: Why 1-Phenyl-o-carborane?
To effectively utilize 1-phenyl-o-carborane, drug development professionals must understand the causality behind its biological behavior:
3D Bioisosterism and Entropy-Driven Binding: The
o
-carborane cage shares approximately the same van der Waals volume (148 ų) as a rapidly rotating phenyl ring or an adamantane group (136 ų)[1][4]. However, its highly polarizable B-H bonds displace ordered water molecules within lipophilic protein pockets (such as the Estrogen Receptor ligand-binding domain) much more efficiently than standard hydrocarbons, resulting in a massive entropic gain during target binding[5].
Dihydrogen Bonding (
B−H⋯H−X
): The hydride-like character of the boron-bound hydrogen atoms allows them to act as unconventional hydrogen bond acceptors. They form specific dihydrogen bonds with the protons of amino acid residues (e.g., N-H or O-H groups) in the receptor pocket, a feature completely absent in traditional carbon-based pharmacophores[3].
Resistance to Catabolism: The abiotic nature of the boron cluster renders it completely invisible to standard cytochrome P450-mediated oxidative degradation, dramatically increasing the biological half-life of the parent drug[1].
Logic of 1-phenyl-o-carborane as an Estrogen Receptor (ER) modulator.
Quantitative Pharmacophore Profiling
When designing a ligand, comparing the physicochemical properties of the proposed bioisosteres is critical. The table below summarizes the quantitative advantages of utilizing 1-phenyl-o-carborane over classical hydrophobic groups.
Pharmacophore Moiety
van der Waals Volume (ų)
Estimated LogP Contribution
Enzymatic Degradation Susceptibility
Primary Interaction Mode
Phenyl Ring
~80
+2.1
High (Aromatic hydroxylation)
π−π
stacking, hydrophobic
Adamantane
136
+3.0
Moderate (Hydroxylation)
Hydrophobic packing
o
-Carborane
148
+3.8
Very Low
Hydrophobic, Dihydrogen bonding
1-Phenyl-
o
-carborane
~228
> +5.0
Extremely Low
3D Hydrophobic,
π−π
, Dihydrogen
Data synthesized from theoretical simulations and empirical partition coefficient studies[1][3][4].
Strategic Applications in Modern Therapeutics
A. Nuclear Receptor Modulators (SERMs)
Endo and colleagues pioneered the use of carboranes as hydrophobic core structures in the design of potent Estrogen Receptor (ER) agonists and antagonists[1][2]. By positioning two phenolic residues on the 1-phenyl-o-carborane core, the resulting bisphenol derivatives perfectly occupy the ER
α
and ER
β
hydrophobic cavities. The spatial geometry provided by the icosahedral cage forces the phenolic hydroxyls into an optimal vector for hydrogen bonding with Glu353 and His524, yielding binding affinities up to 10-fold greater than endogenous
17β
-estradiol[2][5].
B. Hydrophobic Tagging (HyT) for Protein Degradation
Recently, carboranes have been repurposed as highly efficient Hydrophobic Tags (HyTs) in targeted protein degradation[4]. When a target-binding ligand is conjugated to a 1-phenyl-o-carborane moiety, the massive localized hydrophobicity mimics a misfolded protein state. This recruits molecular chaperones and ubiquitin E3 ligases, funneling the target protein into the proteasome for degradation[4].
Validated Laboratory Protocols
The following protocols provide self-validating systems for synthesizing and evaluating 1-phenyl-o-carborane derivatives.
Protocol 1: Synthesis of 1,2-Diaryl-o-carboranes via
SNAr
Causality Check: The C-H proton of
o
-carborane is unusually acidic (
pKa≈22
) due to the strong electron-withdrawing nature of the adjacent boron cage. Deprotonation with a strong base generates a potent carbon-centered nucleophile capable of attacking electron-deficient aromatic rings[6].
Reagents & Materials:
1-Phenyl-o-carborane (1.0 equiv)
4-Nitrofluorobenzene (1.2 equiv)
Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv)
Anhydrous N,N-Dimethylformamide (DMF)
Step-by-Step Methodology:
Preparation: Flame-dry a Schlenk flask under argon. Add 1-phenyl-o-carborane and dissolve in anhydrous DMF (0.2 M concentration). Critical: Wet polar solvents can cause nucleophilic degradation (deboronation) of the carborane cage into a nido-carborane[1].
Deprotonation: Cool the solution to 0 °C. Add NaH portion-wise. Stir for 30 minutes until hydrogen gas evolution ceases, indicating complete formation of the carboranyl anion.
Substitution: Add 4-nitrofluorobenzene dropwise. Gradually warm the reaction to room temperature and stir for 12 hours.
Quenching & Extraction: Quench the reaction with saturated aqueous
NH4Cl
. Extract the aqueous layer with Ethyl Acetate (
3×20
mL).
Purification: Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc) to yield 1-(4-nitrophenyl)-2-phenyl-o-carborane[6].
Protocol 2: In Vitro Radioligand Binding Assay for ER Affinity
Causality Check: Highly lipophilic carborane ligands tend to stick to plasticware and exhibit non-specific binding. Dextran-coated charcoal is utilized in this protocol to rapidly strip away unbound lipophilic ligands, preventing false-positive background noise during scintillation counting[5].
Step-by-Step Methodology:
Receptor Preparation: Dilute recombinant human ER
α
in TEG buffer (10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, pH 7.4) containing 1 mM dithiothreitol (DTT).
Incubation: In glass test tubes (to minimize lipophilic adhesion), combine 100
μ
L of ER
α
solution, 50
μ
L of
[3H]
-estradiol (final concentration 1 nM), and 50
μ
L of the synthesized 1-phenyl-o-carborane derivative dissolved in DMSO (concentration curve from
10−11
to
10−5
M).
Equilibration: Incubate the mixture at 4 °C for 18 hours to ensure thermodynamic equilibrium of the highly rigid carborane structures.
Separation: Add 200
μ
L of dextran-coated charcoal suspension (0.5% charcoal, 0.05% dextran in TEG buffer) to each tube. Vortex briefly and incubate on ice for exactly 10 minutes.
Quantification: Centrifuge at 3000
×
g for 10 minutes at 4 °C. Transfer 200
μ
L of the supernatant (containing the receptor-bound ligand) to a scintillation vial, add 3 mL of scintillation cocktail, and measure radioactivity. Calculate the
IC50
via nonlinear regression.
Workflow for synthesis and in vitro evaluation of carborane derivatives.
References
Potent Estrogen Receptor Ligands Based on Bisphenols with a Globular Hydrophobic Core
Journal of Medicinal Chemistry - ACS Publications
URL:[Link][5]
Synthesis and evaluation of transthyretin amyloidosis inhibitors containing carborane pharmacophores
PNAS
URL:[Link][1]
Potent estrogen agonists based on carborane as a hydrophobic skeletal structure. A new medicinal application of boron clusters
PubMed / Chemistry & Biology
URL:[Link][2]
Carborane as an Alternative Efficient Hydrophobic Tag for Protein Degradation
Bioconjugate Chemistry - ACS Publications
URL:[Link][4]
Interaction of Carboranes with Biomolecules: Formation of Dihydrogen Bonds
ResearchGate / Physical Chemistry Chemical Physics
URL:[Link][3]
Basic Organic and Inorganic Chemistry of Boron Clusters and Its Application to Drug Discovery
ResearchGate / Tetrahedron Letters
URL:[Link][6]
Application Notes and Protocols for Transition-Metal-Catalyzed B-H Activation of 1-Phenyl-o-carborane
Introduction: The Unique Landscape of Carborane Chemistry o-Carboranes, icosahedral clusters of ten boron and two carbon atoms, are often regarded as three-dimensional analogs of benzene, exhibiting remarkable thermal an...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Unique Landscape of Carborane Chemistry
o-Carboranes, icosahedral clusters of ten boron and two carbon atoms, are often regarded as three-dimensional analogs of benzene, exhibiting remarkable thermal and chemical stability.[1][2] The functionalization of the 1-phenyl-o-carborane scaffold is of significant interest to researchers in drug development and materials science due to the unique properties conferred by the carborane cage, including its hydrophobicity, rigidity, and ability to engage in unusual electronic interactions. While the carbon vertices of o-carboranes are readily functionalized, the selective activation of the ten B-H bonds has historically been a formidable challenge.[1] The advent of transition-metal catalysis has revolutionized this field, providing a powerful toolkit for the regioselective introduction of a wide array of functional groups onto the boron cage.[1][3]
This guide provides an in-depth exploration of transition-metal-catalyzed B-H activation of 1-phenyl-o-carborane and its derivatives, with a focus on iridium, rhodium, and palladium-based catalytic systems. We will delve into the mechanistic underpinnings of these reactions, offering detailed, field-proven protocols for key transformations, and highlighting the causality behind experimental choices to empower researchers to adapt and innovate upon these methodologies.
The Principle of Regioselectivity in o-Carborane B-H Activation
The ten boron vertices of o-carborane are not electronically equivalent, and this differentiation is the key to achieving regioselectivity in B-H activation. The electron density at the boron vertices follows the general trend: B(9,12) > B(8,10) > B(4,5,7,11) > B(3,6).[4] This electronic landscape dictates the preferred site of attack for different types of catalysts:
Electron-deficient metal centers (e.g., Pd(II)) tend to react via electrophilic substitution at the most electron-rich positions, typically B(8), B(9), B(10), and B(12).
Electron-rich metal centers (e.g., Ir(I), Rh(I)) favor oxidative addition at the most electron-deficient B-H bonds, namely those at the B(3) and B(6) positions.[4][5]
Directing groups installed on a carbon vertex can override these inherent electronic preferences, guiding the metal catalyst to a specific B-H bond, most commonly at the B(4) position, through the formation of a stable metallacyclic intermediate.[4][5]
The strategic choice of catalyst and the use of directing groups are therefore paramount in controlling the outcome of the functionalization reaction.
Iridium-Catalyzed B(4)-H Alkenylation: A Directed Approach
Iridium catalysis has emerged as a particularly robust and selective method for the functionalization of o-carboranes.[6][7] A notable application is the B(4)-alkenylation of 1-phenyl-o-carborane-2-carboxylic acid, where the carboxyl group acts as a traceless directing group, ensuring high regioselectivity.[6][7]
Mechanistic Insights
The reaction is proposed to proceed through the catalytic cycle depicted below. The carboxylic acid group directs the iridium catalyst to the B(4)-H bond, facilitating its activation. Subsequent insertion of the alkyne into the Ir-B bond, followed by protonation and decarboxylation, yields the B(4)-alkenylated product.[6][7]
Figure 1: Proposed Catalytic Cycle for Iridium-Catalyzed B(4)-H Alkenylation.
Application Notes
The Role of the Directing Group: The carboxylic acid at the C(2) position is crucial for directing the iridium catalyst to the adjacent B(4)-H bond. This chelation-assisted strategy overcomes the inherent electronic preference for other B-H bonds. The "traceless" nature of the carboxyl group, which is removed in the final step, is a significant advantage of this methodology.[6][7]
Catalyst System: The combination of [Cp*IrCl2]2 as the precatalyst and a silver salt such as AgOAc or AgNTf2 is commonly employed. The silver salt acts as a halide scavenger, generating the active cationic iridium species.[8]
Substrate Scope: This method is applicable to a range of alkynes, including those with both electron-donating and electron-withdrawing groups on the aryl substituents.[7] The reaction conditions are generally mild and tolerant of various functional groups.
Detailed Protocol: Iridium-Catalyzed B(4)-Alkenylation of 1-Phenyl-o-carborane-2-carboxylic Acid
This protocol is adapted from the work of Quan and Xie, J. Am. Chem. Soc.2014 , 136, 15513–15516.[7]
Reaction Setup: To a 25 mL Schlenk flask equipped with a magnetic stir bar, add 1-phenyl-o-carborane-2-carboxylic acid (0.1 mmol, 1.0 equiv.), [Cp*IrCl2]2 (0.0025 mmol, 2.5 mol%), and AgOAc (0.01 mmol, 10 mol%).
Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times.
Addition of Reagents: Under a positive pressure of inert gas, add diphenylacetylene (0.12 mmol, 1.2 equiv.) followed by anhydrous o-xylene (2.0 mL).
Reaction: Seal the flask and heat the reaction mixture at 100 °C for 24 hours.
Work-up: After cooling to room temperature, dilute the reaction mixture with dichloromethane (CH2Cl2) and filter through a short pad of silica gel.
Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel (petroleum ether/ethyl acetate as eluent) to afford the desired B(4)-alkenylated 1-phenyl-o-carborane.
Rhodium catalysts are also highly effective for the B-H activation of o-carboranes, often exhibiting complementary reactivity to iridium systems.[4][6] Rhodium-catalyzed reactions can be directed by various functional groups to achieve a range of transformations, including amidation and cascade cyclizations.[2][6]
Mechanistic Considerations
Rhodium(III)-catalyzed B-H activation typically proceeds via a concerted metalation-deprotonation (CMD) pathway, facilitated by a directing group. The resulting rhodacycle intermediate can then react with a coupling partner.
Figure 2: General Workflow for Rhodium-Catalyzed B-H Functionalization.
Application Notes
Versatility of Directing Groups: A variety of directing groups, such as imines and carboxylic acids, can be employed to guide rhodium catalysts to specific B-H bonds.[2][6] This allows for a high degree of control over the regioselectivity of the reaction.
Cascade Reactions: Rhodium catalysts are particularly adept at mediating cascade reactions, where multiple bond-forming events occur in a single pot. This can lead to the rapid construction of complex, polycyclic carborane-fused architectures.[4][6]
Detailed Protocol: Rhodium-Catalyzed Cascade Cyclization of a Carboranyl Imine
This protocol is a general representation based on the work of Lyu, Quan, and Xie, Chem. Sci., 2018 , 9, 6390-6394.[10]
Materials:
1-(N-aryl)iminomethyl-2-phenyl-o-carborane
Vinyl ketone
[Cp*RhCl2]2
Copper(II) acetate (Cu(OAc)2)
1,2-Dichloroethane (DCE)
Schlenk tube and standard Schlenk line equipment
Inert atmosphere (Nitrogen or Argon)
Procedure:
Reaction Setup: In a glovebox, add the carboranyl imine (0.2 mmol, 1.0 equiv.), [Cp*RhCl2]2 (0.005 mmol, 2.5 mol%), and Cu(OAc)2 (0.4 mmol, 2.0 equiv.) to a Schlenk tube equipped with a stir bar.
Inert Atmosphere: Seal the tube, remove it from the glovebox, and connect it to a Schlenk line.
Addition of Reagents: Add the vinyl ketone (0.4 mmol, 2.0 equiv.) and DCE (2.0 mL) via syringe.
Reaction: Heat the reaction mixture at 100 °C for 24 hours.
Work-up: After cooling, pass the reaction mixture through a short column of silica gel, eluting with ethyl acetate.
Purification: Concentrate the eluent and purify the residue by preparative thin-layer chromatography (TLC) to isolate the carborane-fused N-polyheterocycle.
Palladium-Catalyzed B-H Arylation
Palladium catalysis offers a complementary approach for the arylation of o-carboranes. Depending on the reaction conditions and the directing group employed, different B-H bonds can be targeted.[11][12]
Application Notes
Regioselectivity Control: The regioselectivity of palladium-catalyzed arylation can be tuned. For instance, in the absence of a strong directing group, arylation may occur at the electron-rich B(8) and B(9) positions.[11] However, the introduction of a directing group, such as an amide, can steer the reaction to other positions like B(4).[6]
Catalyst and Additives: Palladium acetate (Pd(OAc)2) is a common precatalyst. Silver salts, such as Ag2CO3, are often used as oxidants or additives to facilitate the catalytic cycle.[7]
Detailed Protocol: Palladium-Catalyzed B(4)-H Arylation of a B(9)-Amido-o-carborane
This protocol is based on the work of Xu et al., Chem. Commun., 2018 , 54, 13603-13606.[6]
Materials:
B(9)-amido-1-phenyl-o-carborane
Arylboronic acid
Palladium(II) acetate (Pd(OAc)2)
Potassium carbonate (K2CO3)
Toluene/H2O solvent mixture
Reaction vial
Procedure:
Reaction Setup: To a reaction vial, add the B(9)-amido-1-phenyl-o-carborane (0.2 mmol, 1.0 equiv.), arylboronic acid (0.4 mmol, 2.0 equiv.), Pd(OAc)2 (0.01 mmol, 5 mol%), and K2CO3 (0.4 mmol, 2.0 equiv.).
Solvent Addition: Add a mixture of toluene and water (3:1, 4.0 mL).
Reaction: Seal the vial and stir the mixture at 80 °C for 12 hours.
Work-up: After cooling, extract the reaction mixture with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield the B(4)-arylated product.
The transition-metal-catalyzed B-H activation of 1-phenyl-o-carborane has opened up new avenues for the synthesis of novel functional molecules. The ability to selectively functionalize specific boron vertices with a high degree of control is a testament to the power of modern organometallic chemistry. The protocols and insights provided in this guide are intended to serve as a foundation for researchers to explore this exciting area further. Future developments will likely focus on the use of more earth-abundant metal catalysts, the development of new directing groups for accessing previously unreactive B-H bonds, and the application of these functionalized carboranes in the design of advanced materials and therapeutics.
References
Xu, T.-T., Cao, K., Zhang, C.-Y., Wu, J., Jiang, L., & Yang, J. (2018). Palladium catalyzed selective arylation of o-carboranes via B(4)–H activation: amide induced regioselectivity reversal. Chemical Communications, 54(96), 13603–13606. [Link]
Cao, K., Huang, Y., Yang, J., & Wu, J. (2015). Palladium catalyzed selective mono-arylation of o-carboranes via B–H activation. Chemical Communications, 51(33), 7257–7260. [Link]
Yuan, S., Zhang, H., Lyu, H., Zhang, J., & Xie, Z. (2024). Palladium-Catalyzed Regioselective B(3,5)-Dialkenylation and B(4)-Alkenylation of o-Carboranes. The Journal of Organic Chemistry, 89(4), 2295–2304. [Link]
Quan, Y., & Xie, Z. (2021). A Strategy for Selective Catalytic B–H Functionalization of o-Carboranes. Accounts of Chemical Research, 54(21), 4043–4055. [Link]
Quan, Y., & Xie, Z. (2014). Iridium Catalyzed Regioselective Cage Boron Alkenylation of o-Carboranes via Direct Cage B–H Activation. Journal of the American Chemical Society, 136(44), 15513–15516. [Link]
Lyu, H., Quan, Y., & Xie, Z. (2018). Rhodium catalyzed cascade cyclization featuring B–H and C–H activation: one-step construction of carborane-fused N-polyheterocycles. Chemical Science, 9(32), 6390–6394. [Link]
Lee, P. H., Baek, Y., Cheong, K., Kim, D., & Han, S. H. (2023). Iridium(I)-Catalyzed Regioselective B(4)-Alkenylation and B(3,5)-Dialkenylation of o-Carboranes. Organic Letters, 25(35), 6486–6491. [Link]
Quan, Y., & Xie, Z. (2019). Controlled functionalization of o-carborane via transition metal catalyzed B–H activation. Chemical Society Reviews, 48(13), 3660–3673. [Link]
Wagner-Carlberg, N., & Rovis, T. (2022). Rhodium(III)-Catalyzed Anti-Markovnikov Hydroamidation of Unactivated Alkenes Using Dioxazolones as Amidating Reagents. Journal of the American Chemical Society, 144(36), 16421–16427. [Link]
Xie, Z. (2021). A Strategy for Selective Catalytic B–H Functionalization of o-Carboranes. Accounts of Chemical Research, 54(21), 4043-4055. [Link]
Xie, Z. (2021). A Strategy for Selective Catalytic B-H Functionalization of o-Carboranes. PubMed. [Link]
Xie, Z. (2018). Transition-Metal-Catalyzed Selective Cage B-H Functionalization of o-Carboranes. Chemistry – A European Journal, 24(12), 2834-2843. [Link]
Lyu, H., Quan, Y., & Xie, Z. (2018). Rhodium catalyzed cascade cyclization featuring B–H and C–H activation: one-step construction of carborane-fused N-polyheterocycles. PMC. [Link]
Yuan, S., Zhang, H., Lyu, H., Zhang, J., & Xie, Z. (2024). Palladium-Catalyzed Regioselective B(3,5)-Dialkenylation and B(4)-Alkenylation of o-Carboranes. PMC. [Link]
Lee, P. H., et al. (2021). Mechanochemical Iridium(III)-Catalyzed B-Amidation of o-Carboranes with Dioxazolones. Organic Letters, 23(21), 8351–8356. [Link]
Lee, P. H., et al. (2022). Iridium-Catalyzed Selective B(4)–H Amination of o-Carboranes with Anthranils. Organic Letters, 24(39), 7168–7173. [Link]
Lee, P. H., et al. (2020). Iridium-Catalyzed Cage B(4)-Amidation Reaction of o-Carboranes with Dioxazolones: Selective Synthesis of Amidated o-Carboranes and Amidated and Methoxycarbonylated nido-Carboranes. Organic Letters, 23(1), 136-141. [Link]
Technical Support Center: Overcoming Solubility Issues of 1-Phenyl-o-carborane in Polar Solvents
Welcome to the Advanced Applications Support Center. 1-Phenyl-o-carborane is a highly versatile, three-dimensional pharmacophore utilized in drug discovery (e.g., Boron Neutron Capture Therapy (BNCT), estrogen receptor m...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Applications Support Center. 1-Phenyl-o-carborane is a highly versatile, three-dimensional pharmacophore utilized in drug discovery (e.g., Boron Neutron Capture Therapy (BNCT), estrogen receptor modulators, and HIF-1 inhibitors)[1][2][3]. However, its unique icosahedral geometry and hydridic B-H bonds confer "superhydrophobicity," leading to severe solubility bottlenecks in aqueous media and polar solvents[4][5].
This guide provides researchers and drug development professionals with field-proven, causality-driven troubleshooting workflows to engineer solubility without compromising the pharmacophore's structural integrity.
Part 1: Diagnostic FAQs (Understanding Causality)
Q: Why is 1-phenyl-o-carborane virtually insoluble in water and standard polar solvents?A: The insolubility is a direct consequence of the cluster's electron distribution. The ten B-H vertices possess hydridic (slightly negative) character, creating a highly lipophilic, non-polar surface area that repels water[3][4]. Furthermore, the addition of a phenyl ring at the C(1) position increases the lipophilic surface area and promotes aggregation through π-π and hydrophobic interactions, driving the partition coefficient (LogP) significantly higher than standard aryl or adamantyl bioisosteres[5][6].
Q: How does the closo vs. nido state dictate solubility?A: The neutral closo-carborane (C2B10H12) is a closed, highly hydrophobic cage. Removing one boron vertex (deboronation) converts it to an 11-vertex nido-carborane anion ([C2B9H12]⁻)[1][3][5]. This structural transformation introduces a formal negative charge, drastically shifting the partition coefficient and making the molecule highly soluble in water and polar solvents like methanol or DMSO[1][5][7].
Q: If I need the neutral cage for target binding (e.g., hydrophobic pockets), how do I improve solubility without deboronation?A: If the closo geometry is essential for dihydrogen bonding or fitting into specific hydrophobic pockets (such as IDO1 or estrogen receptors)[2][3][8], you must utilize C-vertex or B-vertex functionalization. By covalently attaching hydrophilic moieties (e.g., hydroxymethyl groups, carbohydrates, or PEG chains) to the adjacent C(2) carbon, you can engineer an amphiphilic profile that maintains the core pharmacophore while enabling polar solvent dissolution[1][9][10].
Part 2: Solubilization Strategies & Workflows
To determine the optimal solubilization route for your specific assay or formulation, consult the decision matrix below.
Decision matrix for overcoming 1-phenyl-o-carborane solubility issues.
Strategy A: Base-Mediated Deboronation (closo to nido conversion)
Causality: Nucleophilic attack (using alkoxides, amines, or fluorides) selectively removes the most electron-deficient boron atom (usually B(3) or B(6) in ortho-carboranes). This collapses the closed cage into an amphiphilic nido-anion, drastically increasing aqueous solubility[1][3][5].
Chemical pathway for the deboronation of closo-carboranes to nido-anions.
Protocol 1: Step-by-Step Deboronation
Self-Validating System: The reaction progress is visually confirmed by the transition from a heterogeneous suspension to a clear homogeneous solution, and analytically validated via a massive upfield shift in ¹¹B-NMR.
Setup: In a round-bottom flask equipped with a reflux condenser, suspend 1-phenyl-o-carborane (1.0 eq) in a mixture of absolute ethanol and tetrahydrofuran (THF) (3:1 v/v). Causality: THF acts as a co-solvent to partially solubilize the highly lipophilic starting material, facilitating interaction with the base.
Reagent Addition: Add an excess of Potassium Hydroxide (KOH) pellets (approx. 10-15 eq)[7].
Reaction: Heat the mixture to reflux (approx. 80 °C) for 12-16 hours.
Quenching & Workup: Cool to room temperature. Concentrate the mixture under reduced pressure to remove THF and ethanol.
Extraction (Validation Step 1): Dissolve the residue in deionized water. The nido salt is highly water-soluble. Wash the aqueous layer with diethyl ether 3 times. Any unreacted closo-starting material will partition into the ether layer, leaving the pure nido product in the aqueous phase.
Precipitation: Carefully acidify the aqueous layer with 1M HCl, then precipitate the nido-carborane using a bulky counterion (e.g., tetramethylammonium chloride) to isolate the salt.
Analytical Validation: Confirm via ¹¹B{¹H} NMR. The closo species shows signals between 0 and -15 ppm, whereas the successful nido species will exhibit a characteristic high-field signal around -30 to -35 ppm corresponding to the open face of the cage.
Causality: The C-H protons on ortho-carboranes are highly acidic due to the electron-withdrawing nature of the cage[3][11]. By deprotonating the C(2) position with a strong base like n-BuLi, we can introduce an electrophile (paraformaldehyde) to create a hydroxymethyl group. This introduces hydrogen-bond donors/acceptors, significantly improving solubility in polar organic solvents (e.g., ethanol, DMSO) without destroying the closo cage[9].
Protocol 2: Step-by-Step Hydroxymethylation
Self-Validating System: Successful lithiation is often accompanied by a distinct color change or phase shift, and the final product's solubility in ethanol serves as a functional validation of the protocol.
Setup: Under a strict inert argon atmosphere, dissolve 1-phenyl-o-carborane in anhydrous THF in a flame-dried two-neck flask[9][11].
Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-Butyllithium (n-BuLi, 1.1 eq) dropwise[11]. Causality: The low temperature prevents unwanted side reactions or cage degradation during the generation of the highly reactive 1-phenyl-2-lithio-o-carborane.
Electrophilic Addition: Stir for 30 minutes at -78 °C, then add paraformaldehyde (1.2 eq) in one portion[9].
Warming: Remove the cooling bath and allow the reaction to slowly warm to room temperature over 2 hours to drive the reaction to completion.
Quenching: Quench the reaction carefully with 1M HCl to neutralize the alkoxide intermediate.
Extraction & Purification: Extract with diethyl ether, wash with brine, dry over anhydrous MgSO₄, and purify via silica gel chromatography. The resulting 1-phenyl-2-hydroxymethyl-o-carborane can now be readily dissolved in polar aprotic solvents or used as a handle for further PEGylation[9][10].
Strategy C: Supramolecular Encapsulation
If covalent modification is strictly prohibited by your assay design, host-guest chemistry is the optimal fallback. The carborane cage has an exceptionally high affinity for the hydrophobic cavity of β-cyclodextrin (β-CD) or diblock copolymers (like PEO-b-PCL)[10]. By stirring 1-phenyl-o-carborane with an excess of β-CD in an aqueous solution for 24 hours, the hydrophobic cage is dynamically masked by the hydrophilic exterior of the cyclodextrin, allowing for transient aqueous solubility suitable for in vitro screening[10].
Part 3: Quantitative Data on Solubility Modifications
To assist in selecting the appropriate modification, the following table summarizes the expected shifts in lipophilicity and aqueous solubility based on the chosen strategy.
Modification Strategy
Chemical State
Expected LogP Shift
Aqueous Solubility
Primary Application
Unmodified
closo-1-phenyl-o-carborane
Highly Positive (>4.0)
< 0.01 mg/mL
Baseline / Solid-state materials
Deboronation
nido-anion salt
Drastic Decrease (<1.0)
> 10 mg/mL
BNCT agents, aqueous assays
Hydroxymethylation
closo (C-OH functionalized)
Moderate Decrease (~2.5)
~ 0.5 - 1 mg/mL
Prodrug linkers, oral formulations
Glycosylation/PEGylation
closo (Polymer/Sugar attached)
Significant Decrease
> 5 mg/mL
Targeted delivery, improved PK/PD
β-CD Encapsulation
closo (Supramolecular host)
Apparent LogP drop
> 2 mg/mL (as complex)
Non-covalent formulation
Data synthesized from comparative lipophilicity and solubility studies of carborane pharmacophores[1][3][4][9][10][12].
Column chromatography purification techniques for 1-phenyl-o-carborane
Welcome to the Technical Support Center for Boron Cluster Chemistry. As a Senior Application Scientist, I have designed this portal to address the specific chromatographic challenges associated with 1-phenyl-o-carborane...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Boron Cluster Chemistry. As a Senior Application Scientist, I have designed this portal to address the specific chromatographic challenges associated with 1-phenyl-o-carborane and its derivatives.
The icosahedral
C2B10H12
cage is intensely hydrophobic, making its purification behavior distinctly different from standard organic molecules. However, the presence of the C(1)-phenyl ring introduces slight polarizability and a vital UV chromophore, which we can exploit for high-resolution separations.
I. Purification Workflow
Below is the logical progression for isolating 1-phenyl-o-carborane derivatives from crude reaction mixtures.
Workflow for the chromatographic purification of 1-phenyl-o-carborane.
II. Key Chromatographic Parameters & Quantitative Data
Because carboranes lack traditional hydrogen-bonding functional groups, solvent selection is highly sensitive. The table below summarizes validated solvent systems and their quantitative outcomes for separating closely related regioisomers.
III. Standard Operating Procedure: Self-Validating Purification Protocol
To ensure reproducibility and prevent sample loss, follow this mechanistic step-by-step methodology.
Step 1: Stationary Phase Preparation
Action: Slurry pack a glass column with 230–400 mesh silica gel using 100% n-hexane.
Causality: The extreme lipophilicity of the carborane cage requires a completely non-polar foundation. Starting with any polar modifier will cause the carborane to elute in the void volume.
Step 2: Dry Sample Loading
Action: Dissolve the crude 1-phenyl-o-carborane mixture in a minimal volume of
CH2Cl2
. Add a small amount of silica gel (approx. 3x the mass of the crude) and evaporate the solvent completely under reduced pressure to create a free-flowing powder. Load this evenly onto the column bed.
Causality: Liquid loading highly hydrophobic compounds often leads to band broadening. Dry loading ensures a perfectly narrow starting band, which is mathematically critical for separating regioisomers (like 9-iodo vs. 12-iodo derivatives) that have
ΔRf
values of less than 0.1 2.
Step 3: Shallow Gradient Elution
Action: Begin elution with 100% n-hexane. Gradually introduce
CH2Cl2
in a stepwise gradient (e.g., 10:1
→
4:1 Hexane/
CH2Cl2
).
Causality: The phenyl ring introduces slight polarizability to the otherwise inert boron cluster. A weak polar modifier like
CH2Cl2
gently disrupts the weak induced dipole-dipole interactions with the silica, allowing differential migration without collapsing the separation.
Step 4: Self-Validating Fraction Analysis
Action: Collect fractions and spot them on a Silica gel 60
F254
TLC plate alongside the crude starting mixture (co-spotting). Visualize under UV light (254 nm).
Self-Validation: If the fraction spot aligns perfectly with the target
Rf
(e.g., 0.39) and leaves no residue at the baseline, the fraction is pure. To validate that the compound is not degrading on the column, perform a 2D TLC on the purified fraction; a single spot on the diagonal confirms structural stability.
IV. Technical Troubleshooting Guide
Q: I am trying to separate functionalized regioisomers of 1-phenyl-o-carborane (e.g., 9-iodo vs. 12-iodo), but they are co-eluting as a single broad band. How can I resolve them?A: The boron cage isomers possess nearly identical lipophilicities. To resolve them, you must exploit minor dipole differences. Switch to a highly optimized, weak-polarity solvent system such as 4:1 Hexane/
CH2Cl2
. Literature demonstrates that in this specific system, the 9-iodo isomer achieves an
Rf
of 0.39, while the 12-iodo isomer lags slightly at
Rf
= 0.32 [[2]](). Additionally, increase your column length and use a higher silica-to-sample mass ratio (e.g., 100:1) to maximize theoretical plates.
Q: My 1-phenyl-o-carborane derivative is streaking down the column, leading to poor recovery and cross-contamination. What is causing this?A: Streaking in carborane chromatography usually indicates either column overloading or unwanted secondary interactions with active silanol sites on the silica gel. First, ensure you are not exceeding a 50:1 silica-to-sample ratio. Second, if your specific derivative contains Lewis basic functional groups (e.g., amines or localized negative charges), pre-treat the silica with 1% triethylamine (
Et3N
) in hexane to cap the acidic silanol groups before loading your sample.
Q: I cannot see my carborane spots on the TLC plate using standard UV, even though NMR confirms the product is there.A: While 1-phenyl-o-carborane contains a UV-active phenyl chromophore (visible at 254 nm), certain substitution patterns or low sample concentrations can obscure the signal. If UV is insufficient, use a chemical stain. Iodine vapor is highly effective for carboranes because the iodine physically adsorbs into the lipophilic spots. Alternatively, a basic
KMnO4
stain will oxidize the organic fragments, revealing bright yellow spots against a purple background.
V. Frequently Asked Questions (FAQs)
Q: Why is dichloromethane (
CH2Cl2
) preferred over ethyl acetate (EtOAc) as a polar modifier for carboranes?A: Dichloromethane provides a much gentler polarity gradient compared to ethyl acetate. Because the o-carborane cage is extremely hydrophobic, even small amounts of a strong hydrogen-bond acceptor like EtOAc can cause the compound to elute too rapidly, collapsing the separation of isomers.
CH2Cl2
modulates the solvent strength without overwhelming the silica-carborane interactions.
Q: Can I use reverse-phase (C18) chromatography for 1-phenyl-o-carborane?A: It is generally not recommended for the parent 1-phenyl-o-carborane. The icosahedral
C2B10H12
cage is so intensely hydrophobic that it will bind irreversibly to C18 stationary phases under standard aqueous/acetonitrile or aqueous/methanol gradients. Normal-phase silica chromatography remains the gold standard for these clusters.
Q: How does the phenyl ring affect the chromatographic behavior compared to unsubstituted o-carborane?A: Unsubstituted o-carborane is highly volatile and practically invisible under UV light. The addition of the phenyl ring at the C(1) position serves two critical purposes: it significantly increases the molecular weight (reducing volatility, which prevents sample loss during fraction evaporation) and provides a strong UV chromophore (254 nm) for easy real-time fraction monitoring.
VI. References
Practical Synthesis of 1,12-Difunctionalized o‑Carborane for the Investigation of Polar Liquid Crystals
Source: Vanderbilt University / ACS Publications
URL:[Link] [[1.2]]
C(2) and C(5) Nucleophilic Functionalization of 4H-Imidazole-3-oxide Exposed to Carboranyllithium
Source: The Journal of Organic Chemistry - ACS Publications
URL:[Link] [[1]]
Synthesis of 3-Aryl-ortho-carboranes with Sensitive Functional Groups
Source: National Institutes of Health (NIH) / PMC
URL:[Link] [[1.4]]
Optimizing temperature conditions for 1-phenyl-o-carborane lithiation
Technical Support Center: Optimizing Temperature Conditions for 1-Phenyl-o-Carborane Lithiation Welcome to the Application Scientist Support Portal. This guide provides mechanistic troubleshooting, quantitative data, and...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Optimizing Temperature Conditions for 1-Phenyl-o-Carborane Lithiation
Welcome to the Application Scientist Support Portal. This guide provides mechanistic troubleshooting, quantitative data, and validated protocols for the regioselective C2-lithiation of 1-phenyl-1,2-dicarba-closo-dodecaborane (1-phenyl-o-carborane). Designed for researchers and drug development professionals, this guide bridges the gap between theoretical organometallic chemistry and practical benchtop execution.
Mechanistic Workflow & Causality
Lithiation of 1-phenyl-o-carborane using n-butyllithium (n-BuLi) is a fundamental transformation in boron cluster functionalization. Because the C1 position is sterically and electronically protected by the phenyl ring, deprotonation exclusively targets the C2-H bond. However, the unique electron-deficient nature of the carborane cage makes it highly susceptible to nucleophilic degradation (deboronation) if temperature and solvent conditions are not rigorously controlled.
Fig 1: Thermodynamic and kinetic temperature controls during 1-phenyl-o-carborane lithiation.
Quantitative Data: Temperature & Solvent Optimization
The interplay between solvent polarity and temperature dictates the success of the lithiation. Below is a synthesized matrix of field-proven conditions based on standard literature protocols[1],[2].
Solvent System
Reagent
Addition Temp
Maturation Temp & Time
Mechanistic Rationale
Diethyl Ether (Et₂O)
n-BuLi (Hexanes)
0 °C
Room Temp, 3 h
Lower solvent polarity reduces n-BuLi aggregation less than THF; safe to add at 0 °C without cage degradation.
Tetrahydrofuran (THF)
n-BuLi (Hexanes)
-78 °C
0 °C, 0.5 - 2 h
Strong Li⁺ coordination increases basicity/nucleophilicity; requires -78 °C addition to avoid deboronation.
1,2-Dimethoxyethane (DME)
n-BuLi (Hexanes)
-78 °C
-78 °C to RT, 2 h
Bidentate coordination strongly stabilizes the monolithiated intermediate, preventing disproportionation.
Troubleshooting Guides & FAQs
Q: Why is the initial addition of n-BuLi performed at 0 °C or -78 °C rather than room temperature?A: Causality: The deprotonation of the C2-H bond is highly exothermic. Adding n-BuLi at room temperature causes localized heating, which kinetically favors the nucleophilic attack of the butyl anion on the electron-deficient boron cage (leading to deboronation and cluster degradation) rather than the desired acid-base deprotonation. By initiating the reaction at 0 °C in Et₂O (1)[1] or -78 °C in THF (2)[2], you suppress nucleophilic degradation and kinetically isolate the C-H deprotonation pathway.
Q: I am observing incomplete lithiation (recovered starting material) when running the entire reaction strictly at -78 °C. How can I resolve this?A: Causality: While -78 °C prevents side reactions, the thermal energy in the system is often insufficient to overcome the activation barrier for complete deprotonation. Additionally, the solubility of 1-phenyl-o-carborane drops significantly at cryogenic temperatures, trapping the substrate in a solid, unreactive state.
Solution: Implement a temperature gradient. Add the n-BuLi at -78 °C, stir for 30 minutes, and then remove the cooling bath to allow the reaction to warm to 0 °C or room temperature for 1 to 3 hours[1],[2]. This shift provides the thermodynamic energy required to drive the reaction to 100% conversion.
Q: Does the choice of solvent alter the optimal lithiation temperature?A: Yes. In strongly coordinating solvents like THF, the lithium ion is heavily solvated, breaking down n-BuLi hexamers into highly reactive monomers and dimers. This makes the reagent hyper-nucleophilic, mandating a strict -78 °C addition[2]. In weakly coordinating solvents like Et₂O, n-BuLi remains in higher-order aggregates, dampening its nucleophilicity. Consequently, addition at 0 °C is safe and often necessary to achieve a practical reaction rate[1].
Self-Validating Experimental Protocol
The following protocol utilizes a THF solvent system, optimized for high-yield downstream electrophilic trapping. It is designed as a self-validating system to ensure quality control at every step.
Step 1: System Preparation & Purging
Action: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with ultra-pure Argon (repeat 3x).
Validation Checkpoint: Inject a trace amount of 1,10-phenanthroline and a drop of n-BuLi. A persistent rust-red color confirms the system is strictly anhydrous.
Step 2: Substrate Dissolution
Action: Add 1-phenyl-o-carborane (1.0 equiv) to the flask. Inject anhydrous THF (approx. 0.1 M concentration) under Argon.
Validation Checkpoint: Ensure complete visual dissolution. If particulates remain, gently warm the flask before proceeding to the cooling phase.
Step 3: Cryogenic Cooling
Action: Submerge the flask in a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.
Validation Checkpoint: An internal probe thermometer must read ≤ -75 °C.
Step 4: Kinetic Addition of n-BuLi
Action: Dropwise add n-BuLi (1.1 equiv, 1.6 M in hexanes) down the inner wall of the flask over 10 minutes to pre-cool the reagent before it hits the solution[2].
Validation Checkpoint: A slight yellowing of the solution typically indicates the successful formation of the carboranyl anion.
Step 5: Thermodynamic Maturation
Action: Stir at -78 °C for 30 minutes. Replace the dry ice bath with an ice-water bath (0 °C) and stir for an additional 1 hour[2].
Validation Checkpoint: Self-Validation: Withdraw a 0.1 mL aliquot, quench with D₂O, and analyze via ¹H NMR. The disappearance of the broad C-H peak (typically around 3.0-4.0 ppm depending on the solvent) and mass spectrometry confirming [M-H+D] indicates >95% lithiation.
Step 6: Electrophilic Trapping
Action: Re-cool the system to -78 °C before adding your target electrophile (e.g., alkyl halides, boranes) to prevent exothermic side reactions during the quenching phase.
References
Title: Dicarba-closo-dodecaboranes as a Pharmacophore. Retinoidal Antagonists and Potential Agonists
Source: Chemical & Pharmaceutical Bulletin (pharm.or.jp)
URL: [Link]
Title: C(2) and C(5) Nucleophilic Functionalization of 4H-Imidazole-3-oxide Exposed to Carboranyllithium
Source: The Journal of Organic Chemistry (acs.org)
URL: [Link]
Technical Support Center: Optimizing the Synthesis of 1-Phenyl-o-Carborane Derivatives
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield and purity bottlenecks when working with icosahedral boron clusters.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield and purity bottlenecks when working with icosahedral boron clusters. The synthesis of 1-phenyl-o-carborane and its downstream functionalized derivatives is notoriously plagued by off-cycle pathways. Because of the 3D delocalized, electron-deficient nature of the carborane cage, standard organic transformations often yield unexpected nido-degradation products, poly-substituted clusters, or regioisomeric mixtures.
This guide is designed to move beyond basic protocols. Here, we dissect the thermodynamic and kinetic causality behind byproduct formation and provide self-validating workflows to ensure reproducible, high-yield synthesis.
To troubleshoot effectively, we must first map the mechanistic branch points where byproducts emerge. The diagram below illustrates the primary synthesis of the 1-phenyl-o-carborane core via alkyne insertion, followed by downstream palladium-catalyzed functionalization.
Reaction workflow for 1-phenyl-o-carborane synthesis and functionalization, highlighting byproducts.
Mechanistic Troubleshooting & FAQs
Q1: Why is my alkyne insertion yielding a high percentage of nido-carborane degradation products instead of the desired closo-1-phenyl-o-carborane?The Causality: The reaction of decaborane (
B10H14
) with phenylacetylene requires a Lewis base (such as N,N-dimethylaniline) to open the cage and form the reactive
B10H12L2
intermediate. However, once the closo-cage forms, the strongly electron-withdrawing phenyl group increases the electrophilicity of the adjacent boron vertices. If an excess of the Lewis base is present, it acts as a nucleophile, attacking the cage and driving deboronation (the loss of a boron vertex) to form the anionic nido-cluster.
The Fix: Strictly limit the Lewis base to exactly 2.0 to 2.2 equivalents relative to decaborane. Ensure strictly anhydrous conditions, as trace water is a potent deboronating nucleophile at elevated temperatures.
Q2: When halogenating 1-phenyl-o-carborane for downstream coupling, why do I get a complex mixture of poly-iodinated and isomeric byproducts?The Causality: Electrophilic halogenation of carboranes (e.g., using ICl or
I2
/
AlCl3
) is highly sensitive to environmental conditions. Ambient light can trigger competing radical pathways, bypassing the controlled electrophilic substitution and leading to aggressive over-halogenation and unwanted poly-iodinated byproducts [1].
The Fix: Conduct the halogenation reaction in complete darkness (wrap the flask in aluminum foil) and strictly control the reaction temperature to favor the kinetic mono-halogenated product.
Q3: During the Pd-catalyzed B-arylation of 3-iodo-1-phenyl-o-carborane, I am isolating multiple B-substituted regioisomers. How do I prevent this?The Causality: This is a classic case of "cage-walking." After the oxidative addition of the B-I bond to the Pd(0) catalyst, the palladium center can migrate across the adjacent boron vertices of the cage before the transmetalation step occurs. This off-cycle isomerization generates a mixture of regioisomeric products from a single, isomerically pure starting material [2].
The Fix: You must kinetically outcompete the Pd migration by accelerating the transmetalation step. Switch from slow-reacting boronic acids (Suzuki conditions) to highly reactive aryl zinc reagents (Negishi conditions).
Q4: I switched to aryl zinc reagents to stop cage-walking, but now I am seeing significant homocoupling (biphenyl) byproducts. What went wrong?The Causality: While zinc reagents speed up transmetalation, high concentrations of organozinc species in the presence of trace oxidants or unreacted Pd catalyst will undergo homocoupling. Furthermore, in intramolecular dehydrobrominative borylation strategies, reactive HBr byproducts can degrade the boracycle entirely [3].
The Fix: Generate the aryl zinc reagent in situ (e.g., via Co-catalyzed reaction of aryl bromides with zinc dust). This maintains a low, steady-state concentration of the active nucleophile, driving the cross-coupling forward while starving the homocoupling pathway [4].
Self-Validating Experimental Protocols
To guarantee trustworthiness in your synthesis, do not rely blindly on reaction timers. Use the following self-validating protocols which embed analytical checkpoints directly into the workflow.
Protocol A: Optimized Synthesis of the 1-Phenyl-o-carborane Core
Intermediate Formation: In a flame-dried Schlenk flask under argon, dissolve 10.0 mmol of decaborane (
B10H14
) in 100 mL of anhydrous toluene. Add exactly 22.0 mmol (2.2 eq) of N,N-dimethylaniline dropwise at room temperature. Stir for 2 hours.
Self-Validation Checkpoint: The solution must transition from colorless to a deep yellow/orange hue. This color change is the optical signature of the
B10H12L2
intermediate forming. If the solution remains pale, your Lewis base is compromised or wet.
Alkyne Insertion: Add 12.0 mmol (1.2 eq) of phenylacetylene. Attach a reflux condenser and heat the mixture to 100 °C for 24 hours.
Self-Validation Checkpoint: Monitor the bubbler; the reaction releases
H2
gas as the cage closes. The reaction is complete when gas evolution ceases entirely.
Purification: Cool to room temperature, filter through a short silica plug to remove the base salts, and evaporate the toluene. Recrystallize the crude residue from a dichloromethane/hexane mixture.
Self-Validation Checkpoint: Run a
1H
NMR (
CDCl3
). You must observe a broad B-H multiplet between 1.5–3.0 ppm and, crucially, a sharp, highly acidic C-H peak at ~4.0 ppm corresponding to the adjacent unsubstituted carbon vertex.
Protocol B: Regioselective B-Arylation via In Situ Negishi Cross-Coupling
In Situ Zinc Generation: In a dry flask, combine aryl bromide (1.5 eq), zinc dust (3.0 eq), and a catalytic amount of
CoBr2
in anhydrous acetonitrile. Stir at room temperature until the aryl bromide is consumed (monitor by GC-MS).
Cross-Coupling: To the same flask, add 3-iodo-1-phenyl-o-carborane (1.0 eq) and
Pd(PPh3)4
(5 mol%). Heat gently to 50 °C for 12 hours.
Self-Validation Checkpoint: Monitor via TLC (Hexane:DCM 4:1). The iodo-carborane (
Rf
~0.6) should disappear, replaced by a single distinct product spot (
Rf
~0.4). The appearance of a "smear" or multiple closely eluting spots indicates that the transmetalation is too slow and cage-walking has occurred.
Quantitative Yield Analysis
The table below summarizes the quantitative impact of optimizing specific reaction parameters, demonstrating how targeted mechanistic adjustments directly suppress byproduct formation.
Reaction Phase
Parameter Varied
Target Yield (%)
Primary Byproduct
Byproduct Yield (%)
Mechanistic Rationale
Alkyne Insertion
Base: 2.1 eq vs. 4.0 eq
78% vs. 45%
Nido-carborane
<5% vs. 35%
Excess base acts as a nucleophile, driving deboronation of the closo-cage.
Faster transmetalation with Zn outcompetes off-cycle Pd migration.
Cross-Coupling
In situ Zn vs. Pre-formed Zn
85% vs. 60%
Homocoupling (Ar-Ar)
<2% vs. 20%
In situ generation maintains a low steady-state nucleophile concentration.
References
Title: Off-Cycle Processes in Pd-Catalyzed Cross-Coupling of Carboranes
Source: Journal of the American Chemical Society
URL: [Link]
Title: Synthesis of B-Substituted Anthracenyl and Pyrenyl Derivatives of ortho-Carborane
Source: Molecules (MDPI)
URL: [Link]
Title: Carborane–arene fused boracyclic analogues of polycyclic aromatic hydrocarbons accessed by intramolecular borylation
Source: Chemical Science (RSC)
URL: [Link]
Title: Practical Synthesis of 1,12-Difunctionalized o-Carborane for the Investigation of Polar Liquid Crystals
Source: The Journal of Organic Chemistry
URL: [Link]
Comparing thermal stability of unsubstituted o-carborane and 1-phenyl-o-carborane
An in-depth understanding of the thermodynamic limits of carborane pharmacophores and structural units is critical for researchers engineering advanced materials or boron neutron capture therapy (BNCT) agents. While the...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth understanding of the thermodynamic limits of carborane pharmacophores and structural units is critical for researchers engineering advanced materials or boron neutron capture therapy (BNCT) agents. While the icosahedral boron cluster is renowned for its robustness, functionalization fundamentally alters its thermal landscape.
As an application scientist, I frequently encounter the assumption that adding an aryl substituent to a carborane cage merely increases steric bulk without compromising the core's integrity. However, empirical data demonstrates that the thermal stability of unsubstituted o-carborane (1,2-dicarba-closo-dodecaborane) and 1-phenyl-o-carborane diverge significantly due to a complex interplay of electronic effects and steric strain.
Here is a comprehensive, data-driven comparison of their thermal behaviors, grounded in mechanistic causality and validated experimental protocols.
Mechanistic Causality: The Physics of the Cage
The exceptional thermal stability of unsubstituted o-carborane is derived from its delocalized three-center, two-electron (3c-2e) bonding framework[1]. This highly symmetric electron distribution allows the cage to absorb immense thermal energy. When heated above 425 °C, the molecule does not decompose; rather, it undergoes a triangular-face rotation (TFR), cleanly isomerizing into the thermodynamically more stable m-carborane[2].
Conversely, the introduction of a phenyl group in 1-phenyl-o-carborane disrupts this symmetry. The aryl substituent exerts an electron-withdrawing inductive effect while introducing severe steric repulsion against the adjacent cage vertices. This physical strain forces the cage C–C bond to elongate. X-ray crystallographic data confirms that while the C–C bond in unsubstituted o-carborane is tightly held at ~1.630 Å, the bond in 1-phenyl-o-carborane stretches to 1.649 Å[3].
This bond elongation is the causal mechanism behind its reduced thermal stability. The lowered activation energy for bond cleavage means that instead of undergoing a clean TFR isomerization at high temperatures, 1-phenyl-o-carborane experiences premature aryl-C(cage) bond cleavage, initiating degradation at approximately 300 °C[2].
Quantitative Thermal Data Comparison
To objectively evaluate these compounds for high-temperature applications, we must look at their thermal milestones. The table below summarizes the critical transition and degradation thresholds.
The following diagram maps the divergent thermodynamic pathways of these two molecules when subjected to extreme heat.
Divergent thermal degradation and isomerization pathways of o-carborane derivatives.
Self-Validating Experimental Protocols
To rigorously compare the thermal limits of these compounds in your own laboratory, the experimental design must eliminate common artifacts such as oxidative degradation or mass loss via sublimation. The following protocols are engineered as self-validating systems.
Protocol 1: Coupled TGA-DSC-MS for Thermal Profiling
Causality: Standard Thermogravimetric Analysis (TGA) cannot distinguish between weight loss due to sublimation (a notorious issue with carboranes) and actual molecular decomposition. Coupling TGA with Mass Spectrometry (MS) ensures that evolved gases are chemically identified, validating the exact degradation mechanism.
Sample Preparation: Dry 5–10 mg of the carborane sample in a vacuum desiccator for 24 hours to remove residual moisture or co-crystallized solvents.
Crucible Selection & Baseline: Use an alumina (Al₂O₃) crucible. Validation Step: Run a blank baseline with the empty crucible under identical conditions to subtract buoyancy effects and instrument drift.
Atmosphere Control: Purge the furnace with high-purity Nitrogen (N₂) at 50 mL/min. Reasoning: An inert atmosphere prevents premature oxidative cleavage of the boron-hydrogen bonds, isolating purely thermal effects.
Heating Regimen: Heat the sample from 25 °C to 600 °C at a strict, controlled rate of 10 °C/min.
Data Acquisition & MS Coupling: Monitor the Differential Scanning Calorimetry (DSC) heat flow for endothermic melting or isomerization peaks. Simultaneously, route the exhaust to the MS. Validation Step: For 1-phenyl-o-carborane, monitor m/z 77 (phenyl radical) to definitively confirm the onset of aryl-C(cage) cleavage at ~300 °C.
Protocol 2: Solid-State Isomerization and Structural Elucidation
Causality: To confirm whether a compound successfully isomerized to m-carborane or simply degraded, the thermal product must be structurally resolved without allowing the sample to escape the heating zone.
Sealed Ampoule Heating: Place 50 mg of the sample in a thick-walled quartz ampoule. Evacuate the ampoule to < 10⁻³ Torr and flame-seal it. Reasoning: Sealing the system prevents sublimation losses, forcing the molecule to absorb the thermal energy and undergo structural rearrangement.
Thermal Treatment: Heat the unsubstituted o-carborane ampoule to 450 °C for 12 hours. Heat the 1-phenyl-o-carborane ampoule to 300 °C for 12 hours.
Cooling and Extraction: Cool the ampoules slowly (1 °C/min) to room temperature to promote crystallization. Carefully break the ampoule and dissolve the residue in CDCl₃.
¹¹B{¹H} NMR Validation: Acquire ¹¹B decoupled NMR spectra. Validation Step: Unsubstituted o-carborane exhibits a distinct asymmetric boron environment (typically 4 distinct peaks), whereas m-carborane shows a highly symmetric distribution. The emergence of a symmetric ¹¹B signature confirms successful TFR isomerization.
X-Ray Crystallography: Grow single crystals of the product from a biphasic mixture (e.g., CH₂Cl₂/hexane). Solve the crystal structure to measure the C–C bond distance, confirming whether the 1.649 Å bond in the phenyl derivative led to cage rupture or rearrangement.
References
Enhancement to Luminescent Efficiencies by Thermal Rearrangement from ortho- to meta. Kyoto University Research Information Repository (kyoto-u.ac.jp).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkqP0-BckD9M2YDx7WziU_omaljjqTDm4_544afAKpDvRdPt4zY6E9J1J1ysYiS5_cwcx9hiP--ya5z0oJcwaGNQgUoRKGmMogkHIqH9WKyW2L1x9U43eLF3PdDdXeLCSZI64yIlMtv3qe4d9rdTXrgYkNUdCZ6RiYyrnnqm_6Siaa8qMPu_NmdNQNWw==]
What are the thermal properties of o - Carborane? Yuanli Bio (zzylchem.com).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfOn-4Mwltn49LPDqn3kso38JOH71TQxkwizjFrWgxyjVJOWRLz2qijFATmSUDq7YJZSpJZ8WU9jv3H9m5QC4FU-QsDFgLxlvDgu_kxsi3dWlIkQXYR2EoMPaXxnedCIZy6O3uKVE199NmzRlAbj6WmH347KGuTv1sENHYwIDEGiuVVKHAQtnv1XFvhgNiMnM5vaY=]
Long carbon–carbon bonds and beyond. AIP Publishing (aip.org).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE38vOdaSYlVJepU7rfkAwutrjasplFcMIXxoDqK21XOqKNmCz7SQ2bw9zG3C_Qao6k7NEC6PQePzbuMPqQuBmvU8hcvkKsqqN9EEUbEx074GOjJ_D4DU1nOgwdiWgyas2XD0yPuDhu3HzatStkwYiOsIiT4RrFu5KCUdRo_puiJdEfBeK9zymrTGZ7ri53d_NVektaqESQ3Ac=]
Navigating the Boron Envelope: A Comparative Guide to Mass Spectrometry Platforms for 1-Phenyl-o-Carborane Characterization
As a Senior Application Scientist, I frequently encounter a common analytical bottleneck in boron chemistry: the ionization of neutral, highly lipophilic cluster compounds. When characterizing 1-phenyl-o-carborane (1-phe...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently encounter a common analytical bottleneck in boron chemistry: the ionization of neutral, highly lipophilic cluster compounds. When characterizing 1-phenyl-o-carborane (1-phenyl-1,2-dicarba-closo-dodecaborane), the challenge is rarely the chromatography; rather, it is the ionization physics.
Because this molecule is a three-dimensional aromatic system lacking basic nitrogens or acidic protons, it defies standard mass spectrometry (MS) paradigms. Furthermore, the presence of ten boron atoms—each existing as either
10
B (~20%) or
11
B (~80%)—generates a massive isotopic envelope spanning approximately 10 mass units. Capturing and interpreting this envelope without inducing artifactual fragmentation requires carefully selecting your MS ionization platform.
This guide objectively compares the performance of Electron Ionization (EI), Electrospray Ionization (ESI), and Atmospheric Pressure Chemical Ionization (APCI) for the structural elucidation and quantification of 1-phenyl-o-carborane.
Mechanistic Platform Comparison
GC-EI-MS: The Brute Force Approach
Electron Ionization (EI) at 70 eV transfers roughly 6000 kJ/mol of energy to the analyte, far exceeding the ~9-10 eV ionization energy of the carborane cage. This excess internal energy is dissipated through homolytic cleavage. While the icosahedral C
2
B
10
cage is remarkably stable, the exopolyhedral C-C bond connecting the cage to the phenyl ring is highly susceptible to cleavage. Consequently, EI spectra are dominated by the robust phenyl cation (
m/z
77) and a complex, dehydrogenated molecular ion cluster (
M−nH
)
+∙
. As demonstrated in studies on 1, EI is excellent for library matching but complicates intact mass confirmation due to hydrogen scrambling.
LC-ESI-MS: The Chemically Demanding Approach
Standard ESI relies on solution-phase acid-base chemistry. Attempting to analyze intact 1-phenyl-o-carborane via ESI usually results in zero signal because the neutral closo-cage cannot easily accept or donate a proton. To force ESI compatibility, we must induce a chemical transformation. By subjecting the compound to base-mediated deboronation, we strip one boron vertex to yield an anionic nido-carborane[C
2
B
9
H
11
(Ph)]
−
. This pre-formed anion flies perfectly in negative-mode ESI, making it the premier choice for high-throughput screening, provided you are willing to destroy the closo-architecture.
LC-APCI-MS: The Balanced Gas-Phase Approach
APCI uses a corona discharge to create reagent ions in the gas phase, eliminating the need for the analyte to be pre-ionized in solution. Charge transfer reactions efficiently yield the radical cation M
+∙
or the protonated molecule [M+H]
+
without shattering the cage. This preserves the pristine B
10
isotopic envelope, making APCI the superior platform for intact mass confirmation of neutral carboranes.
Analytical Workflow Visualization
The following diagram illustrates the logical routing of 1-phenyl-o-carborane through the three distinct MS platforms, highlighting the physical state of the analyte at the point of detection.
Workflow comparing EI, ESI, and APCI mass spectrometry for 1-phenyl-o-carborane analysis.
Quantitative Fragmentation Data Comparison
To objectively compare these platforms, we must look at the specific ions generated. The table below summarizes the empirical performance of each technique when analyzing 1-phenyl-o-carborane (Exact Mass: ~220.2 Da).
Parameter
GC-EI-MS (70 eV)
LC-ESI-MS (Negative)
LC-APCI-MS (Positive)
Ionization Mechanism
Gas-phase electron impact
Solution-phase deboronation
Gas-phase corona discharge
Primary Precursor Ion
M
+∙
(
m/z
~220 envelope)
[M-B-H]
−
(
m/z
~210 envelope)
M
+∙
/ [M+H]
+
(
m/z
~220 envelope)
Key Fragments Detected
m/z
77 [Ph]
+
,
m/z
193 [M-C
2
H
3
]
+
None (Intact nido-cage)
Minimal
Isotopic Envelope State
Distorted by sequential H-loss
Pristine B
9
envelope
Pristine B
10
envelope
Structural Elucidation
High (Extensive fragmentation)
Low (Requires chemical degradation)
Moderate (Intact mass only)
Best Application
Impurity profiling & library matching
High-throughput quantitative screening
Intact molecular weight confirmation
Note: The determination of complex isotopomer patterns relies heavily on the intactness of the isotopic envelope. As outlined in literature regarding2, any source-induced dehydrogenation (common in EI) will skew the theoretical binomial distribution of the boron isotopes, complicating algorithmic mass deconvolution.
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. The causality behind the solvent and temperature choices is explicitly defined to prevent artifact generation.
Causality: Hexane is chosen as the solvent because 1-phenyl-o-carborane is highly non-polar; protic solvents can cause inlet degradation at high temperatures.
Sample Preparation: Dissolve 1.0 mg of 1-phenyl-o-carborane in 1.0 mL of anhydrous GC-grade hexane.
Injection: Inject 1 µL into the GC inlet at 250°C using a split ratio of 1:50. Why? Carboranes have high ionization cross-sections; splitless injection will saturate the electron multiplier and distort the isotopic envelope.
Separation: Utilize a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm). Program the oven from 100°C to 280°C at 15°C/min.
Ionization: Operate the EI source at 70 eV. Maintain the source temperature at 230°C to prevent cold-spot condensation of the highly stable cage.
System Validation: The protocol is self-validating if the base peak is
m/z
77 (phenyl cation) and the molecular ion cluster at
m/z
212–222 exhibits a peak width of ~10 Da. If the envelope is skewed heavily toward lower masses, reduce the source temperature to minimize thermal dehydrogenation. This phenomenon is well-documented in the 3.
Protocol B: LC-ESI-MS via Deboronation (High-Sensitivity Quantitation)
Causality: Because the closo-cage is ESI-silent, we intentionally degrade it to a nido-anion using a nucleophilic base.
Deboronation: React 1 mg of 1-phenyl-o-carborane with 0.5 mL of 10% piperidine in ethanol at 60°C for 2 hours. This selectively removes one boron atom (B3 or B6), yielding the[C
2
B
9
H
11
(Ph)]
−
anion.
Reconstitution: Evaporate the solvent under nitrogen and reconstitute the residue in 50:50 Methanol:Water containing 0.1% ammonium acetate.
Ionization: Operate the ESI source in negative mode (Spray voltage: -3.5 kV, Capillary: 275°C).
System Validation: The system validates itself through a mandatory mass shift: the intact closo-cage (
m/z
~220) must be completely absent, replaced by a pristine 9-boron envelope centered at
m/z
210. Failure to observe this shift indicates incomplete base-mediated deboronation.
Conclusion & Recommendations
The choice of MS platform for 1-phenyl-o-carborane dictates the type of data you will recover.
If your goal is structural confirmation of synthesized derivatives (e.g., confirming the attachment of the phenyl ring), GC-EI-MS is unmatched due to its diagnostic fragmentation, as utilized in 4.
If your goal is pharmacokinetic quantitation in biological matrices, the sensitivity of LC-ESI-MS is required, but it comes at the cost of mandatory pre-column deboronation.
For intact molecular weight confirmation without chemical alteration, LC-APCI-MS provides the perfect middle ground, ionizing the neutral cage while preserving the critical B
10
isotopic envelope.
References
High Yielding Preparation of Dicarba-closo-dodecaboranes Using a Silver(I) Mediated Dehydrogenative Alkyne-Insertion Reaction
Inorganic Chemistry - ACS Publications
URL:[Link]
Exploiting the Electronic Tuneability of Carboranes as Supports for Frustrated Lewis Pairs
National Center for Biotechnology Information (PMC)
URL:[Link]
Determination of Complex Isotopomer Patterns in Isotopically Labeled Compounds by Mass Spectrometry
National Center for Biotechnology Information (PMC)
URL:[Link]
Palladium/Nickel-Cocatalyzed Cycloaddition of 1,3-Dehydro-o-Carborane with Alkynes. Facile Synthesis of C,B-Substituted Carboranes
Journal of the American Chemical Society - ACS Publications
URL:[Link]
A Comparative Guide to 1-Phenyl-o-carborane and Phenylboronic Acid in Medicinal Chemistry
In the landscape of medicinal chemistry, the element boron offers a unique and versatile toolkit for drug design and development. Its distinct electronic properties and bonding capabilities have given rise to a range of...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of medicinal chemistry, the element boron offers a unique and versatile toolkit for drug design and development. Its distinct electronic properties and bonding capabilities have given rise to a range of scaffolds that challenge and expand upon traditional carbon-based pharmacophores. Among these, the three-dimensional carborane cages and the planar boronic acids represent two preeminent classes of boron-containing compounds. This guide provides an in-depth, objective comparison of 1-phenyl-o-carborane and phenylboronic acid, exploring their disparate structures, chemical behaviors, and strategic applications in modern drug discovery, from enzyme inhibition to advanced radiotherapy. We will dissect their performance as pharmacophores, their roles in Boron Neutron Capture Therapy (BNCT), and provide the experimental context necessary for researchers, scientists, and drug development professionals to make informed decisions in their own work.
Structural and Physicochemical Foundations: A Tale of Two Boron Scaffolds
At first glance, 1-phenyl-o-carborane and phenylboronic acid are united by the presence of a phenyl group and boron atoms. However, their fundamental structures dictate vastly different physicochemical properties and, consequently, divergent roles in medicinal chemistry.
Phenylboronic Acid (PBA) is a relatively simple, planar molecule. Its key feature is the B(OH)₂ group, where the boron atom possesses a vacant p-orbital. This electronic feature makes PBA a Lewis acid, capable of forming reversible covalent bonds with nucleophiles, particularly diols.[1][2] This reactivity is central to its biological applications, including enzyme inhibition and glucose sensing.[3][4]
1-Phenyl-o-carborane , in contrast, is a highly stable, icosahedral cage structure composed of ten boron atoms and two adjacent carbon atoms (the ortho configuration), with one carbon atom bearing a phenyl substituent.[5][6] Often described as a three-dimensional, non-classical aromatic system, the carborane cage is exceptionally hydrophobic and voluminous, comparable in size to a rotating phenyl ring.[7][8] Unlike PBA, the boron atoms in the closo-carborane cage are not Lewis acidic and are primarily involved in the cluster's structural integrity. Its utility stems from its unique geometry, stability, and ability to engage in hydrophobic and dihydrogen bonding interactions.[9][10]
Figure 1. Core structural and chemical distinctions between Phenylboronic Acid and 1-Phenyl-o-carborane.
Comparative Physicochemical Properties
The distinct geometries and electronic natures of PBA and 1-phenyl-o-carborane give rise to contrasting properties that are critical for drug design.
Property
Phenylboronic Acid
1-Phenyl-o-carborane
Rationale & Implication
Geometry
Planar
Spherical, 3D
Carborane acts as a bulky, space-filling group, while PBA is a flat, aryl-like structure. This impacts receptor fit and conformational flexibility.
Reactivity
Lewis acidic boron; forms reversible covalent bonds with diols.[1]
Chemically robust and stable cage; resistant to enzymatic degradation.[6][11]
PBA is used for covalent inhibitors and sensors. Carborane's stability enhances drug bioavailability and in vivo lifetime.
Hydrophobicity
Moderately hydrophobic
Highly hydrophobic
Carboranes significantly increase the lipophilicity of a molecule, which can enhance membrane permeability but may also affect solubility.[10]
Boron Content
Lower (1 B atom per molecule)
High (10 B atoms per molecule)
This is a critical differentiator for Boron Neutron Capture Therapy (BNCT), where high boron density is required.[12]
These different interaction modes allow for diverse applications in targeting different biological sites.
Application Showcase I: The Pharmacophore and Bioisostere
Both scaffolds have been successfully employed as pharmacophores—the essential molecular features responsible for a drug's biological activity—but their approaches are fundamentally different.
Phenylboronic Acid: The Covalent Warhead
The primary role of the boronic acid moiety in drug design is as a "warhead" that forms a reversible covalent bond with a key nucleophilic residue in a biological target, often a serine in an enzyme's active site.[13] This interaction mimics the tetrahedral transition state of the natural substrate, leading to potent inhibition.[14]
Case Study: Enzyme Inhibition
β-Lactamases: Phenylboronic acid derivatives are potent inhibitors of serine β-lactamases, enzymes that confer bacterial resistance to antibiotics like penicillin.[14][15] The boronic acid attacks the catalytic serine, effectively neutralizing the enzyme and restoring the efficacy of β-lactam antibiotics.[2][16]
Proteasomes: The FDA-approved drug Bortezomib (Velcade®) contains a dipeptide boronic acid that inhibits the proteasome, a key target in multiple myeloma.[3][13][17] The boronic acid moiety forms a stable complex with the N-terminal threonine hydroxyl group in the proteasome's active site, disrupting protein degradation and inducing cancer cell apoptosis.[3]
Figure 2. Phenylboronic acid's mechanism of action as a reversible covalent enzyme inhibitor.
1-Phenyl-o-carborane: The 3D Phenyl Mimic
Carborane is often explored as a three-dimensional, more hydrophobic substitute for a phenyl ring.[5][7] The strategy of replacing a phenyl group with a carborane cage can profoundly impact a drug's interaction with its target.[18]
Advantages of Phenyl-to-Carborane Substitution:
Increased Hydrophobicity: The carborane cage can enhance binding to hydrophobic pockets within a receptor, potentially increasing potency.[10][11]
Metabolic Stability: The inorganic nature of the carborane cluster makes it resistant to common metabolic pathways like enzymatic hydroxylation that readily degrade phenyl rings.[9] This can increase a drug's half-life and bioavailability.[11]
3D Scaffold: The spherical shape allows for functionalization in three dimensions, offering more precise tuning of ligand-receptor interactions compared to the planar phenyl ring.[6][9]
However, it is not a universal replacement. The bulky size of the carborane can sometimes lead to a loss of binding affinity if the target's binding pocket is too narrow to accommodate it.[7][18]
BNCT is a binary radiotherapy that requires the selective accumulation of ¹⁰B atoms in tumor cells. When the tumor is irradiated with low-energy thermal neutrons, the ¹⁰B atoms capture these neutrons and undergo a nuclear fission reaction, releasing high-energy alpha particles and lithium-7 nuclei. These particles have a very short path length (approx. 5-9 µm), confining the cytotoxic damage primarily to the boron-containing cells.
Figure 3. The sequential mechanism of Boron Neutron Capture Therapy (BNCT).
The efficacy of a BNCT agent is determined by its ability to deliver a high concentration of ¹⁰B to the tumor while maintaining a low concentration in surrounding healthy tissue. Here, the high boron content of carboranes gives them a significant stoichiometric advantage.
BNCT Agent Class
Boron Atoms per Molecule
Key Advantages
Key Challenges
Representative Compound
Phenylboronic Acid-Based
1
Well-established clinical use (BPA); utilizes amino acid transporters for tumor uptake.[12]
Low boron content per molecule requires high drug dosage; metabolic instability.[19]
Studies have shown that carborane-containing compounds can achieve high tumor accumulation.[11] For instance, kojic acid-modified o-carboranes have demonstrated higher anti-tumor effects in melanoma-bearing mice compared to the clinically used BPA.[23]
Experimental Protocols & Methodologies
To provide a practical context, we outline a generalized but critical workflow for evaluating a novel boron-containing compound, applicable to both carborane and boronic acid derivatives intended for BNCT.
Protocol: Cellular Boron Uptake Assay
This protocol determines the amount of a boron agent internalized by cancer cells in vitro.
Objective: To quantify the time-dependent accumulation of boron within a target cancer cell line.
Methodology:
Cell Culture: Plate the target cancer cells (e.g., B16-F10 melanoma, U-87 glioblastoma) in 6-well plates at a density of 2.0 x 10⁵ cells/well and incubate for 24 hours to allow for attachment.
Compound Incubation: Prepare a stock solution of the boron compound (e.g., 1-phenyl-o-carborane derivative or a PBA derivative) in a suitable vehicle (e.g., DMSO, then diluted in media). Replace the culture medium in each well with a fresh medium containing the boron compound at a specified final boron concentration (e.g., 10 ppm ¹⁰B).
Time Points: Incubate the cells for various time points (e.g., 1, 3, 6, 12, 24 hours).
Cell Harvesting: At each time point, wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove extracellular compound. Detach the cells using trypsin-EDTA.
Cell Counting & Lysis: Count an aliquot of the cell suspension to determine the cell number. Centrifuge the remaining cells to form a pellet.
Digestion: Digest the cell pellet using a strong acid mixture (e.g., aqua regia or nitric acid) with heating (e.g., 95°C for 30 min, then 115°C for 60 min) to break down all organic matter.[23]
Quantification: Dilute the digested sample to a suitable volume with deionized water. Analyze the boron concentration using Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) or Mass Spectrometry (ICP-MS).
Data Analysis: Calculate the amount of boron per cell (e.g., in µg B / 10⁹ cells) for each time point.
Causality Behind Experimental Choices:
Washing with ice-cold PBS: The cold temperature minimizes passive diffusion and active transport across the cell membrane during the washing steps, ensuring that only internalized compound is measured.
Acid Digestion: Complete digestion is crucial to liberate all boron atoms from the cellular matrix, preventing underestimation during ICP analysis.
ICP-MS vs. ICP-AES: ICP-MS offers higher sensitivity and is preferred for detecting very low concentrations of boron, which might be critical in early time points or with compounds showing low uptake.
Concluding Remarks for the Field Scientist
The choice between 1-phenyl-o-carborane and phenylboronic acid is not a matter of inherent superiority but of strategic alignment with the therapeutic goal.
Choose Phenylboronic Acid when... your primary goal is potent, reversible covalent inhibition of a specific enzyme, such as a serine protease or β-lactamase. Its well-defined reactivity and planar structure make it an excellent tool for active site-directed drug design.
Choose 1-Phenyl-o-carborane when... you need to introduce a bulky, highly stable, and hydrophobic moiety to enhance receptor binding in a non-polar pocket, improve metabolic resistance, or, most critically, deliver a high payload of boron for BNCT. Its three-dimensional structure and chemical inertness provide a robust scaffold for building complex, targeted therapeutics.
The future of boron-based medicinal chemistry will likely involve hybrid approaches, where the targeting capabilities of boronic acids (e.g., binding to sialic acids on cancer cells) might be combined with the high boron density of carboranes to create next-generation theranostic agents.[24][25] Understanding the fundamental differences and experimental nuances of these two powerful scaffolds is the first step toward unlocking their full potential.
References
Structural study of phenyl boronic acid derivatives as AmpC β-lactamase inhibitors. PubMed Central. Available at: [Link]
Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. MDPI. Available at: [Link]
Carboranes as unique pharmacophores in antitumor medicinal chemistry. PubMed. Available at: [Link]
Boronic acids as building blocks for the construction of therapeutically useful bioconjugates. Royal Society of Chemistry. Available at: [Link]
Structural study of phenyl boronic acid derivatives as AmpC beta-lactamase inhibitors. ScienceDirect. Available at: [Link]
Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. ResearchGate. Available at: [Link]
The Use of Carboranes in Cancer Drug Development. ClinMed International Library. Available at: [Link]
Phenylboronic Acids Probing Molecular Recognition against Class A and Class C β-lactamases. MDPI. Available at: [Link]
Biodistribution of Phenylboric Acid Derivative Entrapped Lipiodol and 4-borono-2-18F-fluoro-L-phenylalanine-fructose in GP7TB Liver Tumor Bearing Rats for BNCT. PubMed. Available at: [Link]
The Use of Carboranes in Cancer Drug Development. Hilaris Publisher. Available at: [Link]
Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PubMed Central. Available at: [Link]
The Chemistry of Boronic Acids in Nanomaterials for Drug Delivery. ACS Publications. Available at: [Link]
New keys for old locks: carborane-containing drugs as platforms for mechanism-based therapies. Royal Society of Chemistry. Available at: [Link]
Boron in Drug Discovery: Carboranes as Unique Pharmacophores in Biologically Active Compounds. ACS Publications. Available at: [Link]
Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. MDPI. Available at: [Link]
Identification and characterization of phenylboronic acids as inhibitors of the metalloenzyme ArgE. ACS Publications. Available at: [Link]
1,2-Diphenyl-o-carborane and Its Chromium Derivatives: Synthesis, Characterization, X-ray Structural Studies, and Biological Evaluations. PubMed Central. Available at: [Link]
Exploring biomedical applications of phenylboronic acid—functionalized chitosan conjugates. Journal of Applied Pharmaceutical Science. Available at: [Link]
Phenylboronic acid in targeted cancer therapy and diagnosis. Semantic Scholar. Available at: [Link]
Phenylboronic Acid-polymers for Biomedical Applications. PubMed. Available at: [Link]
Exploring biomedical applications of phenylboronic acid— functionalized chitosan conjugates. Journal of Applied Pharmaceutical Science. Available at: [Link]
Phenylboronic acid derivatives: advancing glucose-responsive insulin delivery and multifunctional biomedical applications. RSC Publishing. Available at: [Link]
Exploring biomedical applications of phenylboronic acid—functionalized chitosan conjugates. Manipal Academy of Higher Education. Available at: [Link]
Phenylboronic-acid-based Functional Chemical Materials for Fluorescence Imaging and Tumor Therapy. PubMed Central. Available at: [Link]
Advances in phenylboronic acid and phenylboronic ester-based responsive systems for precision medicine. RSC Publishing. Available at: [Link]
Synthesis and Anti-Tumor Evaluation of Carboranyl BMS-202 Analogues—A Case of Carborane Not as Phenyl Ring Mimetic. MDPI. Available at: [Link]
1,2-Diphenyl-o-carborane and its Chromium Derivatives. Preprints.org. Available at: [Link]
Phenylboronic Acid-Functionalized Polyplexes Tailored to Oral CRISPR Delivery. ACS Publications. Available at: [Link]
Substituent effect on the carborane coupling reaction: synthesis and crystal structure of 1-phenyl-2-[2,3-benzobicyclo(3,3,0)-1-oxo-4-oxa-7-aza-8-yl]-1,2-dicarba-closo-dodecaborane(12). Royal Society of Chemistry. Available at: [Link]
Carboranes in drug discovery, chemical biology and molecular imaging. OUCI. Available at: [Link]
Boron delivery systems for enhanced boron neutron capture therapy: a comprehensive review. Medical Lasers. Available at: [Link]
Practical Synthesis of 1,12-Difunctionalized o‑Carborane for the Investigation of Polar Liquid Crystals. Vanderbilt University. Available at: [Link]
State-of-the-art boron clusters for boron neutron-capture therapy. PubMed Central. Available at: [Link]
Cellular uptake mechanism of kojic acod modified o-carborane as a boron drug toward melanoma-targeting BNCT. Young BNCT. Available at: [Link]
The medicinal chemistry of carboranes. ResearchGate. Available at: [Link]
Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. MDPI. Available at: [Link]
Towards the Application of Purely Inorganic Icosahedral Boron Clusters in Emerging Nanomedicine. MDPI. Available at: [Link]
Boron-containing acids: preliminary evaluation of acute toxicity and access to the brain determined by Raman scattering spectroscopy. PubMed. Available at: [Link]
Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. PubMed Central. Available at: [Link]
Turning fear of boron toxicity into boron-containing drug design. Semantic Scholar. Available at: [Link]
Synthesis and Anti-Tumor Evaluation of Carboranyl BMS-202 Analogues—A Case of Carborane Not as Phenyl Ring Mimetic. PubMed Central. Available at: [Link]
Boron Neutron Capture Therapy Enhanced by Boronate Ester Polymer Micelles: Synthesis, Stability, and Tumor Inhibition Studies. ACS Publications. Available at: [Link]
In Vivo Application of Carboranes for Boron Neutron Capture Therapy (BNCT): Structure, Formulation and Analytical Methods for Detection. MDPI. Available at: [Link]
Development of PSMA Targeted Polymer Nanoparticles to Treat Prostate Cancer by. eScholarship. Available at: [Link]
Insight into Cellular Uptake and Intracellular Trafficking of Nanoparticles. Bentham Science. Available at: [Link]
FTIR spectroscopic characterization of 1-phenyl-o-carborane derivatives
Title: FTIR Spectroscopic Characterization of 1-Phenyl-o-carborane Derivatives: A Comparative Guide to ATR vs. Transmission Methodologies Introduction The integration of boron clusters into drug discovery—particularly in...
Author: BenchChem Technical Support Team. Date: April 2026
Title: FTIR Spectroscopic Characterization of 1-Phenyl-o-carborane Derivatives: A Comparative Guide to ATR vs. Transmission Methodologies
Introduction
The integration of boron clusters into drug discovery—particularly in Boron Neutron Capture Therapy (BNCT) and as highly stable, hydrophobic pharmacophores—has made the characterization of carborane derivatives a critical workflow in medicinal chemistry. 1-Phenyl-o-carborane (1-Ph-1,2-closo-C₂B₁₀H₁₁) is a foundational building block in this space. Fourier Transform Infrared (FTIR) spectroscopy is the analytical gold standard for rapidly confirming the structural integrity of the icosahedral cage, primarily through its highly diagnostic B-H stretching modes[1].
However, the choice of FTIR sampling technique—Attenuated Total Reflectance (ATR) versus Transmission (KBr pellet)—profoundly impacts the spectral output. Because carboranes are highly crystalline and rely heavily on high-wavenumber spectral features (2500–3100 cm⁻¹), improper methodology can lead to the misinterpretation of cage functionalization or degradation[2]. This guide objectively compares ATR-FTIR and Transmission FTIR performance, providing drug development professionals with causality-driven, self-validating protocols for rigorous carborane characterization.
Spectral Signatures of 1-Phenyl-o-carborane
Before comparing instrumental techniques, it is essential to establish the quantitative spectral baseline of 1-phenyl-o-carborane. The icosahedral cage and the phenyl substituent present distinct, non-overlapping vibrational modes[3].
Table 1: Key FTIR Spectral Assignments for 1-Phenyl-o-carborane
Differentiates substituted vs. unsubstituted cage carbons.
Phenyl C-H Stretch
2850 – 3100
Moderate, Multiplet
Confirms presence of the aromatic ring.
Phenyl C=C Stretch
1450 – 1600
Moderate, Sharp
Secondary confirmation of phenyl conjugation.
B-B / B-C Deformations
700 – 1200
Complex, Multiple
Fingerprint region for specific isomer identification.
Comparative Analysis: ATR-FTIR vs. Transmission (KBr)
The physical phenomena governing ATR and Transmission spectroscopy dictate their efficacy and potential pitfalls for carborane analysis.
The ATR Penetration Depth Pitfall:
ATR spectroscopy relies on an evanescent wave penetrating the sample surface. The depth of penetration (
dp
) is directly proportional to the wavelength of the infrared light[4]. Because the critical B-H stretch of 1-phenyl-o-carborane occurs at a high wavenumber (~2595 cm⁻¹, which corresponds to a short wavelength), the evanescent wave penetrates less deeply than it does in the lower-frequency fingerprint region (< 1500 cm⁻¹)[4]. Consequently, raw ATR spectra will display an artificially weak B-H stretch, potentially misleading researchers into assuming cage degradation or low purity. An algorithmic ATR correction must be applied to normalize these band intensities[4].
The KBr Christiansen Effect:
Transmission spectroscopy passes light through the entire bulk of the sample, yielding highly accurate relative peak intensities. However, 1-phenyl-o-carborane is highly crystalline and hydrophobic. If the sample is not ground to a particle size significantly smaller than the wavelength of the incident IR light (< 2 µm), it causes severe scattering (the Christiansen effect). This results in a sloping baseline that distorts the high-wavenumber B-H and C-H regions.
Table 2: Performance Comparison for Carborane Characterization
Metric
ATR-FTIR (Diamond Crystal)
Transmission (KBr Pellet)
Analysis Depth
Surface (0.5 – 2.0 µm)
Bulk (Entire pathlength)
Sample Prep Time
< 1 minute
5 – 10 minutes
B-H Band Intensity
Artificially weak (requires correction)
True relative intensity
Moisture Interference
Negligible
High (Hygroscopic KBr)
Best Use Case
Routine QC, air-sensitive derivatives
Rigorous structural validation, publication data
Decision Workflow
Workflow for selecting ATR vs. Transmission FTIR for carborane characterization.
Self-Validating Experimental Protocols
Protocol A: ATR-FTIR Workflow for Routine QC
Causality: Diamond ATR is ideal for hard, crystalline carboranes, but requires high mechanical pressure to ensure the rigid solid interfaces intimately with the evanescent wave.
Background Collection: Clean the diamond crystal with isopropanol. Collect a background spectrum (air). Self-Validation Check: Ensure the baseline is flat with no residual B-H (~2595 cm⁻¹) or organic peaks from previous samples.
Sample Application: Place ~1-2 mg of 1-phenyl-o-carborane directly onto the center of the crystal.
Pressure Application: Lower the pressure anvil. Self-Validation Check: Monitor the live spectrum. The B-H peak intensity should rise and then plateau. If the signal remains weak and does not plateau, the crystalline grains are bridging the crystal without flush contact; release the anvil, redistribute the powder, and reapply pressure.
Data Processing: Collect the spectrum (typically 32 scans, 4 cm⁻¹ resolution). Apply the software's "ATR Correction" algorithm to compensate for the wavelength-dependent penetration depth, restoring the true relative intensity of the high-frequency B-H stretch[4].
Protocol B: Transmission (KBr) Workflow for Structural Validation
Causality: Diluting the carborane in an IR-inactive KBr matrix prevents total absorption (saturation) of the intensely vibrating B-H bonds and provides a true bulk analysis.
Desiccation: Ensure KBr powder is oven-dried (110°C for >2 hours) to eliminate moisture.
Grinding: Combine ~1 mg of 1-phenyl-o-carborane with ~100 mg of KBr in an agate mortar. Grind vigorously for 2-3 minutes. Causality: The carborane particles must be ground below 2 µm to prevent baseline scattering.
Pressing: Transfer the finely milled mixture to a die and press under vacuum at 10 tons for 2 minutes to form a transparent pellet.
Spectral Acquisition & Self-Validation: Collect the spectrum.
Validation Check 1: Inspect the baseline at 4000 cm⁻¹. A sloping baseline indicates insufficient grinding (particle scattering).
Validation Check 2: Inspect the 3400 cm⁻¹ region. A broad peak indicates moisture contamination in the KBr matrix, which can easily obscure the weak cage C-H stretch at ~3060 cm⁻¹. If either artifact is present, discard and remake the pellet.
Conclusion
For the characterization of 1-phenyl-o-carborane derivatives, both ATR and Transmission FTIR offer distinct analytical advantages. ATR provides rapid, moisture-free analysis but mandates algorithmic correction to accurately represent the critical B-H stretching frequencies. Conversely, Transmission (KBr) spectroscopy delivers superior bulk quantitative data and true relative peak intensities, provided the researcher rigorously controls particle size and moisture during sample preparation.
References
1-Phenyl-1,2-dicarba-closo-dodecaborane, 1-Ph-1,2-closo-C2B10H11. Synthesis, Characterization, and Structure | ACS Publications | Link
Comparison of FTIR Spectra Collected by Transmission and ATR Sampling | Pike Technologies | Link
Correlating Boron-Hydrogen Stretching Frequencies with Boron-Hydrogen Bond Lengths in Closoboranes | ResearchGate | Link
FTIR Accessories Guide: ATR vs Transmission vs Reflectance | Athena Instruments | Link
Infrared Spectrometry | Michigan State University Chemistry | Link
The Definitive Guide to HPLC Method Validation for 1-Phenyl-o-carborane Purity Analysis: A Comparative Approach
As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with highly hydrophobic, non-standard molecular architectures. 1-Phenyl-o-carborane ( 1−C6H5−1,2−closo−C2B10H11 ) is a...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with highly hydrophobic, non-standard molecular architectures. 1-Phenyl-o-carborane (
1−C6H5−1,2−closo−C2B10H11
) is a prime example. This three-dimensional boron cluster is increasingly critical in Boron Neutron Capture Therapy (BNCT), as a hydrophobic pharmacophore in drug design, and in the development of optically functional materials[1][2].
However, synthesizing 1-phenyl-o-carborane often yields structurally similar and highly lipophilic impurities, including unreacted o-carborane, biphenyl, and isomeric byproducts (e.g., 1-phenyl-m-carborane)[3]. Standardized High-Performance Liquid Chromatography (HPLC) methods often fail to resolve these species. This guide provides a comprehensive, comparative approach to developing and validating an HPLC method for 1-phenyl-o-carborane, grounded strictly in the latest ICH Q2(R2) regulatory guidelines[4][5].
Mechanistic Causality: Overcoming the Analytical Challenge
The primary challenge in analyzing 1-phenyl-o-carborane lies in its extreme hydrophobicity. Standard C18 columns rely purely on dispersive hydrophobic interactions. When applied to carborane isomers, C18 phases often fail to adequately resolve the ortho- and meta-isomers due to their identical mass and nearly identical partition coefficients.
The Causality of Column Selection: To achieve baseline separation, we must exploit the unique electronic topology of the molecule. The o-carborane cage is highly electron-deficient, exerting a strong electron-withdrawing effect on the attached phenyl ring. By transitioning from a standard C18 to a Biphenyl stationary phase , we introduce orthogonal
π−π
and dipole-induced dipole interactions. The electron-deficient phenyl ring of the analyte interacts dynamically with the electron-rich biphenyl stationary phase, dramatically enhancing selectivity against structurally similar impurities.
Chromatographic selectivity mechanism for 1-phenyl-o-carborane.
Comparative Column Performance Data
To objectively demonstrate this mechanistic advantage, we compared a standard C18 column against a Biphenyl column using an optimized mobile phase of Acetonitrile/Water (80:20, v/v).
Parameter
Standard C18 Column (150 x 4.6 mm, 5 µm)
Biphenyl Column (150 x 4.6 mm, 5 µm)
Retention Time (
tR
)
8.4 min
11.2 min
Resolution (
Rs
) from Biphenyl
1.2 (Co-elution risk)
3.1 (Baseline separation)
Tailing Factor (
Tf
)
1.6 (Significant tailing)
1.05 (Highly symmetrical)
Theoretical Plates (
N
)
6,500
14,200
Self-Validating Experimental Protocol
A robust analytical method must be a self-validating system. This means the protocol inherently checks its own validity during execution, ensuring no compromised data is ever reported. We achieve this by embedding a strict System Suitability Test (SST) as a gatekeeper before every sample sequence.
Step-by-Step Methodology
Step 1: Mobile Phase Preparation
Measure 800 mL of HPLC-grade Acetonitrile and 200 mL of Ultrapure Water (18.2 MΩ·cm).
Mix thoroughly and filter through a 0.22 µm PTFE membrane to remove particulates and dissolved gases.
Degas ultrasonically for 10 minutes. Causality: Micro-bubbles in the mobile phase will cause baseline fluctuations and erratic pump pressure, invalidating the run.
Step 2: Sample and Standard Preparation
Diluent: Use Acetonitrile/Water (80:20, v/v) to match the mobile phase, preventing solvent-mismatch peak distortion.
Standard Stock Solution: Accurately weigh 10.0 mg of 1-phenyl-o-carborane reference standard and dissolve in 10.0 mL of diluent (1.0 mg/mL).
Working Solution: Dilute the stock to a final target concentration of 100 µg/mL.
Step 3: Instrumental Setup & The Self-Validating SST
Column: Biphenyl (150 x 4.6 mm, 5 µm)
Flow Rate: 1.0 mL/min
Column Temperature: 30°C
Detection: UV at 230 nm (optimal absorbance for the phenyl ring conjugated with the cage).
SST Gatekeeper: Inject a resolution mixture containing 100 µg/mL 1-phenyl-o-carborane and 10 µg/mL biphenyl.
Self-Validation Rule: The sequence is programmed to automatically abort if the Resolution (
Rs
) is < 2.0 or if the Relative Standard Deviation (%RSD) of five replicate standard injections is > 2.0%.
ICH Q2(R2) Method Validation Framework
To ensure the method is fit for its intended purpose, it must be validated according to the ICH Q2(R2) guidelines, which govern the validation of analytical procedures for pharmaceutical registration[4][6].
ICH Q2(R2) compliant HPLC method validation workflow.
Validation Parameters and Results Summary
Under ICH Q2(R2), the validation study must provide sufficient evidence that the analytical procedure meets its objectives[4][7]. The table below summarizes the required tests, our experimental approach, and the comparative validation results.
No interference at
tR
of analyte. Peak purity angle < threshold.
Pass. Peak purity > 99.5%. No co-eluting degradants.
Linearity & Range
5 concentration levels ranging from 50% to 150% of target concentration (50-150 µg/mL)[4].
Correlation coefficient (
R2
)
≥
0.999.
Pass.
R2
= 0.9998. y-intercept
≤
2% of target response.
Accuracy (Recovery)
Spike known amounts of 1-phenyl-o-carborane into blank matrix at 80%, 100%, and 120% levels[7].
Mean recovery between 98.0% and 102.0%.
Pass. Mean recovery = 99.8% (Range: 99.1% - 100.4%).
Precision (Repeatability)
6 independent sample preparations at 100% test concentration[7].
%RSD of assay results
≤
2.0%.
Pass. %RSD = 0.85%.
Robustness
Deliberate variations in Flow Rate (
±
0.1 mL/min) and Temperature (
±
5°C)[6].
Rs≥2.0
and %RSD
≤
2.0% maintained.
Pass. Lowest
Rs
observed = 2.6 at 35°C.
By adhering strictly to this self-validating framework and leveraging the mechanistic advantages of
π−π
stationary phase interactions, laboratories can ensure the highest degree of scientific integrity when quantifying 1-phenyl-o-carborane purity.
References
validation of analytical procedures q2(r2) - ICH
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)
[Link]
ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA
European Medicines Agency (EMA)[Link]
ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA
European Medicines Agency (EMA)[Link]
Validation of Analytical Procedure Q2(R2) - ICH
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link]
Enhancement to Luminescent Efficiencies by Thermal Rearrangement from ortho- to meta
Kyoto University Research Information Repository[Link]
Practical Synthesis of 1,12-Difunctionalized o‑Carborane for the Investigation of Polar Liquid Crystals
Vanderbilt University[Link]
Personal protective equipment for handling 1-Phenyl-o-carborane
Advanced Operational Guide: PPE and Handling Protocols for 1-Phenyl-o-carborane As a Senior Application Scientist, I frequently consult with research teams integrating boron clusters into their workflows—most notably in...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Operational Guide: PPE and Handling Protocols for 1-Phenyl-o-carborane
As a Senior Application Scientist, I frequently consult with research teams integrating boron clusters into their workflows—most notably in Boron Neutron Capture Therapy (BNCT) and the development of novel pharmacophores. 1-Phenyl-o-carborane (1-Phenyl-1,2-dicarba-closo-dodecaborane) presents unique handling challenges. Its highly delocalized, electron-deficient boron cage combined with a lipophilic phenyl ring alters its toxicokinetic profile compared to standard organic reagents.
This guide establishes a self-validating system for safe handling, ensuring that every procedural step is grounded in the material's physicochemical realities rather than generic laboratory compliance.
Section 1: Mechanistic Hazard Profile
To design an effective Personal Protective Equipment (PPE) matrix, we must first understand the causality of the compound's hazards. 1-Phenyl-o-carborane is classified under several critical GHS categories[1].
Table 1: Hazard Causality and Operational Implications
Property / Classification
Quantitative / GHS Data
Mechanistic Causality
Operational Implication
Flammability
Flam. Sol. 2 (H228)
High energy density of the boron cluster; dust clouds are highly susceptible to static ignition[1].
Requires static-free weighing environments and flame-resistant (FR) apparel[2].
Acute Toxicity
Acute Tox. 4 (H302, H312, H332)
The lipophilic phenyl group enhances dermal penetration, carrying the reactive carborane cage into systemic circulation[1].
Mandates high-barrier nitrile/neoprene gloves and strict inhalation controls.
Tissue Irritation
Skin Irrit. 2 (H315), Eye Irrit. 2 (H319)
Abrasive crystalline powder nature combined with localized cellular disruption upon tissue contact[1][3].
Necessitates tight-fitting chemical splash goggles; standard safety glasses are insufficient.
Section 2: The PPE Matrix (Self-Validating Defense)
Selecting PPE is not a simple compliance exercise; it is the construction of a physical barrier tailored to the compound's specific phase and reactivity.
Respiratory Protection:
Requirement: N95/P95 particulate respirator (minimum) or a half-mask with OV/AG/P100 cartridges if handling outside a hood or during scale-up[2].
Causality: 1-Phenyl-o-carborane is a fine powder. Inhalation of airborne particulates bypasses the primary dermal barrier, introducing the compound directly to the highly vascularized alveolar tissue, which can lead to rapid systemic absorption and respiratory irritation[2][3].
Dermal and Hand Protection:
Requirement: Double-gloving with heavy-duty Nitrile (minimum 6 mil) or Neoprene.
Causality: The lipophilicity of the phenyl-carborane conjugate facilitates rapid diffusion through thin or degraded latex. Double-gloving ensures that if the outer layer is compromised by a co-solvent (e.g., THF or toluene used in synthesis), the inner layer provides an uncompromised secondary barrier.
Eye and Face Protection:
Requirement: Indirect-vented chemical splash goggles. A full face shield is additionally required when handling >5 grams or making concentrated solutions.
Causality: The powder can cause severe mechanical and chemical irritation to the cornea[3]. Indirect vents prevent airborne dust from bypassing the seal, a vulnerability present in standard safety glasses.
Body Protection:
Requirement: Flame-Resistant (FR) Nomex lab coat and anti-static footwear.
Causality: Given its H228 Flammable Solid rating, static discharge during powder transfer can ignite the material[1][2]. FR clothing prevents the material from melting onto the skin in the event of a flash fire.
Section 3: Step-by-Step Operational Protocol
Every action in the laboratory must be deliberate to prevent aerosolization and unintended reactions. Below is the validated workflow for handling 1-Phenyl-o-carborane.
Step 1: Pre-Operational Setup
Ensure the fume hood is certified, with a face velocity of 80-120 fpm.
Clear the hood of all strong oxidizing agents, as carboranes can react violently with them[4].
Ground all metal spatulas and analytical balances to mitigate static electricity buildup.
Step 2: Material Transfer and Weighing
Don the complete PPE matrix (FR coat, double gloves, goggles, respirator if required).
Inside the fume hood, place a static-dissipative weighing boat on the analytical balance.
Slowly transfer the 1-Phenyl-o-carborane using a grounded, non-sparking spatula. Never pour the powder directly from the bottle, as this generates a highly flammable, aerosolized dust cloud[2].
Seal the stock container immediately after the required mass is obtained.
Step 3: Reaction Execution
If dissolving in organic solvents, add the solvent to the carborane slowly. Monitor the reaction vessel for exotherms.
Maintain an inert atmosphere (Argon or Nitrogen) if the reaction involves strong bases (e.g., n-butyllithium for deprotonation), as the resulting lithiated intermediates are highly reactive and sensitive to moisture[5].
Section 4: Workflow Visualization
The following diagram illustrates the critical path for safe handling and emergency response.
Workflow for handling 1-Phenyl-o-carborane and critical safety decision points.
Section 5: Spill Response and Disposal Plan
Improper disposal of boron-cluster compounds can lead to environmental persistence and severe regulatory violations.
Spill Response (Solid Powder):
Evacuate and Isolate: If a large spill occurs outside the hood, evacuate the immediate area and allow the dust to settle.
PPE Upgrade: Don a P100 respirator before approaching the spill to prevent inhalation of concentrated particulates.
Containment: Do NOT dry sweep, as the mechanical action creates an explosive dust cloud[2][6].
Collection: Lightly mist the spill with an inert liquid (like water or a high-flashpoint compatible solvent) to suppress dust, then carefully scoop the material into a conductive, sealable container[2].
Decontamination: Wash the spill area with soap and water, collecting all wash water for hazardous waste treatment[4].
Waste Management & Disposal Plan:
Segregation: 1-Phenyl-o-carborane waste must be kept strictly separated from strong oxidizers to prevent spontaneous combustion in the waste stream[4].
Packaging: Place all contaminated consumables (gloves, weigh boats, wipes) into a designated, clearly labeled hazardous waste bin.
Destruction: The preferred, regulatory-compliant method of disposal for carboranes is high-temperature incineration in a chemical incinerator equipped with an afterburner and scrubber[2]. This ensures the complete breakdown of the robust boron cage into inert boron oxides. Do not flush down the sink or dispose of in standard municipal trash[4].
